Biosynthetic Architecture and Pharmacological Potential of 2-Hydroxy-4-Methoxy-6-Propylbenzoic Acid in Lichens
Executive Summary The chemical ecology of lichenized fungi is driven by a vast array of unique secondary metabolites, predominantly polyketides, which serve as chemical defenses and symbiotic regulators. Among these, 2-h...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The chemical ecology of lichenized fungi is driven by a vast array of unique secondary metabolites, predominantly polyketides, which serve as chemical defenses and symbiotic regulators. Among these, 2-hydroxy-4-methoxy-6-propylbenzoic acid (commonly known as divaricatinic acid ) represents a critical monocyclic phenolic precursor. Synthesized via the acetyl-polymalonate pathway, it is the fundamental building block for complex depsides such as divaricatic acid[1].
This technical whitepaper provides an in-depth mechanistic breakdown of the divaricatinic acid biosynthetic pathway, detailing the enzymatic architecture of its Non-Reducing Polyketide Synthase (NR-PKS), and outlines field-proven experimental workflows for its extraction, LC-MS/MS validation, and heterologous expression.
Mechanistic Breakdown of the Biosynthetic Pathway
The biosynthesis of lichen monocyclic phenols is governed by highly iterative Type I Non-Reducing Polyketide Synthases (NR-PKSs). Unlike the ubiquitous orsellinic acid, which utilizes an acetyl-CoA starter unit to yield a methyl side chain, the biosynthesis of divaricatinic acid is strictly dependent on a butyryl-CoA starter unit, which dictates its characteristic propyl side chain[2][3].
Enzymatic Sequence
Starter Unit Selection: The Starter Unit Acyltransferase (SAT) domain of the NR-PKS selectively recognizes and loads butyryl-CoA onto the enzyme complex[2].
Chain Extension: The Ketosynthase (KS) and Acyl Carrier Protein (ACP) domains catalyze three successive decarboxylative Claisen condensations with malonyl-CoA. This iterative extension forms a highly reactive 10-carbon tetraketide intermediate[2][4].
Regiospecific Cyclization: The Product Template (PT) domain folds the nascent polyketide chain, enforcing a strict C2-C7 aldol cyclization.
Aromatization & Release: The Thioesterase (TE) domain catalyzes the final enolization/aromatization and cleaves the thioester bond, releasing divaric acid (2,4-dihydroxy-6-propylbenzoic acid)[3][4].
Tailoring (O-Methylation): To yield divaricatinic acid, a highly specific S-adenosylmethionine (SAM)-dependent O-methyltransferase (OMT) methylates the C-4 hydroxyl group of divaric acid[5][6].
Depside Condensation (Downstream): Divaricatinic acid can subsequently be esterified with another phenolic unit via a depside synthase or cytochrome P450 to form the tridepside/depside complex divaricatic acid [1][7].
Fig 1: NR-PKS mediated biosynthesis of divaricatinic acid via a butyryl-CoA starter unit.
Genomic Architecture of the NR-PKS
Lichen genomes, such as that of Dirinaria applanata (a known producer of divaricatic acid derivatives), harbor specialized Biosynthetic Gene Clusters (BGCs) for polyketide production. The core gene (e.g., DnPKS) encodes a massive multidomain enzyme[4].
Table 1: NR-PKS Domain Architecture and Catalytic Functions
Domain
Full Name
Mechanistic Function in Divaricatinic Acid Synthesis
SAT
Starter Unit Acyltransferase
Selects and loads the 4-carbon butyryl-CoA starter unit.
KS
Ketosynthase
Catalyzes decarboxylative Claisen condensations for chain elongation.
AT
Acyltransferase
Selects and loads malonyl-CoA extender units onto the ACP.
ACP
Acyl Carrier Protein
Tethers the growing polyketide chain via a phosphopantetheine arm.
PT
Product Template
Mediates regiospecific C2-C7 aldol cyclization of the tetraketide.
TE
Thioesterase
Catalyzes final aromatization and hydrolytic release of the product.
Note: The expression of these BGCs is tightly regulated by environmental stressors (UV light, pH) and fungal transcription factors (e.g., AflR, AreA, PacC)[4].
Experimental Protocols & Workflows
To ensure scientific integrity, the following methodologies are designed as self-validating systems, explaining the causality behind each critical experimental parameter.
Protocol 1: Targeted Extraction and LC-MS/MS Quantification
Lichen secondary metabolites are often localized in the cortex or medulla as extracellular hydrophobic crystals.
Matrix Disruption: Pulverize 1.0 g of lyophilized lichen thallus (e.g., Evernia divaricata) using liquid nitrogen.
Solvent Extraction: Extract the powder with 20 mL of Acetone/Methanol (1:1 v/v) under sonication for 30 minutes. Causality: Acetone efficiently disrupts the hydrophobic crystalline matrix without degrading sensitive ester (depside) bonds, which are highly susceptible to hydrolysis in strong alkaline or acidic aqueous solvents[8].
Fractionation: Concentrate the extract in vacuo and fractionate via silica gel column chromatography (Hexane:Ethyl Acetate gradient).
LC-MS/MS Validation: Inject the purified fraction into a UHPLC system coupled to a Q-TOF mass spectrometer.
Mobile Phase: Water and Acetonitrile, both containing 0.1% Formic Acid. Causality: Phenolic acids like divaricatinic acid tend to tail on C18 columns due to secondary interactions with residual silanols. Formic acid keeps the carboxyl group protonated, ensuring sharp peak symmetry while providing the necessary protons for ESI adduct formation.
Detection: Monitor in ESI negative mode for the exact mass of divaricatinic acid (
C11H14O4
): m/z 209.08 [M-H]⁻ .
Fig 2: Extraction and LC-MS/MS validation workflow for lichen phenolic acids.
Protocol 2: Heterologous Expression of the Divaricatinic Acid BGC
Because lichens grow at a glacial pace (~1-2 mm per year), natural harvesting is industrially unviable. Heterologous expression is the gold standard for scalable production[7].
Gene Cloning: Amplify the NR-PKS and OMT genes from the lichen mycobiont's genomic DNA and clone them into a multigene expression vector (e.g., pESC-URA).
Host Transformation: Transform the vector into an engineered Saccharomyces cerevisiae strain.
Precursor Feeding (Critical Step): Cultivate the yeast in synthetic defined (SD) media supplemented with 5 mM sodium butyrate.
Causality & Self-Validation: Native yeast metabolism primarily generates acetyl-CoA. Without exogenous butyrate, the NR-PKS SAT domain will default to acetyl-CoA, synthesizing the methyl-analog (everninic acid) instead of the target propyl-analog (divaricatinic acid)[2]. The successful detection of divaricatinic acid directly validates the functional selectivity of the SAT domain and the cellular uptake of the butyrate precursor.
The structural nuances of divaricatinic acid and its derivatives profoundly impact their pharmacological efficacy. Structure-activity relationship (SAR) studies reveal that the C4-hydroxyl group and the depside linkage are critical for target binding[6][9].
Table 2: Comparative Bioactivity of Divaricatinic Acid and Derivatives
Insight: While monomeric divaricatinic acid exhibits lower direct antibacterial activity due to the steric hindrance or altered pKa from the C4-methoxy group, it serves as an indispensable lipophilic building block. When dimerized into divaricatic acid, the molecule achieves optimal membrane permeability to disrupt methicillin-resistant Staphylococcus aureus (MRSA) and fungal pathogens[6][9]. Furthermore, its decarboxylated derivatives (divarinols) are currently being investigated as highly valuable precursors for the biosynthesis of varinolic cannabinoids[2][10].
Natural Sources, Extraction, and Pharmacological Potential of Divaricatinic Acid from Parmotrema tinctorum
Executive Summary Lichens are highly specialized symbiotic complexes formed between a mycobiont (fungal partner) and a photobiont (algae or cyanobacteria)[1]. This unique biological architecture functions as a natural bi...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Lichens are highly specialized symbiotic complexes formed between a mycobiont (fungal partner) and a photobiont (algae or cyanobacteria)[1]. This unique biological architecture functions as a natural bioreactor, producing a vast array of extracellular secondary metabolites that crystallize on the fungal hyphae[1]. Among foliose lichens, Parmotrema tinctorum (Nyl.) Hale—a prominent species within the Parmeliaceae family—has emerged as a critical subject of phytochemical research[2].
While traditionally utilized as a culinary spice in regions such as Kerala, India, and across Arab countries[3], modern pharmacological screening has identified P. tinctorum as a rich reservoir of bioactive monocyclic aromatic compounds and depsides[2]. Most notably, recent phytochemical investigations have successfully isolated divaricatinic acid from its thallus[2][4]. This whitepaper provides a comprehensive, self-validating technical guide on the botanical occurrence, extraction methodologies, and drug development implications of divaricatinic acid.
Chemical Profiling and Botanical Occurrence
Divaricatinic acid (IUPAC: 2-hydroxy-4-methoxy-6-propylbenzoic acid) is a methoxybenzoic acid derivative with the molecular formula C₁₁H₁₄O₄[5]. Historically, this compound was identified either as a fission product of sekikaic acid in Ramalina species[6] or as a naturally occurring metabolite in lichens such as Lepraria incana[7] and Protousnea poeppigii[8].
The discovery of divaricatinic acid in P. tinctorum significantly expands its known botanical sources[2]. In tropical and subtropical climates (e.g., Vietnam and the high-altitude evergreen forests of Wayanad, India), the lichen synthesizes divaricatinic acid alongside a specific cohort of secondary metabolites[3][4]. These compounds serve as ecological defense mechanisms against environmental stressors and pathogens, which directly translates to their high bioactivity in human pharmacological models[9].
To ensure scientific integrity, the isolation of divaricatinic acid must follow a rigorously controlled, causality-driven workflow. The protocols below are designed as self-validating systems, where each step confirms the success of the previous one.
Protocol 1: Thallus Preparation and Colorimetric Spot Testing
Causality: Before committing to large-scale solvent extraction, spot tests on the upper cortex provide a rapid, self-validating diagnostic of the lichen substances present. These reagents react with specific functional groups (e.g., free hydroxyls in meta-positions) to predict the presence of depsides and xanthones, ensuring the biomass is viable for extraction[4].
Biomass Preparation: Air-dry the collected P. tinctorum thallus at room temperature for two weeks. Rationale: This prevents the thermal degradation of heat-sensitive metabolites. Crush the dried thallus into a fine powder to maximize the surface-area-to-volume ratio for optimal solvent penetration[2][7].
K Test (Potassium Hydroxide): Apply a 10% aqueous KOH solution to the cortex. A deep yellow reaction indicates the presence of atranorin[4].
C Test (Calcium Hypochlorite): Apply a saturated aqueous solution of bleaching powder. A red reaction confirms the presence of lecanoric acid[4].
P Test (p-Phenylenediamine): Apply a 1–5% ethanolic solution. A pale yellow reaction further corroborates the depside profile[4].
Protocol 2: Hot Soxhlet Extraction
Causality: Acetone is selected as the primary solvent due to its intermediate polarity and aprotic nature. It effectively penetrates the fungal hyphae and dissolves monocyclic aromatic compounds (like divaricatinic acid) without causing the hydrolytic cleavage that highly polar, protic solvents might induce under prolonged heating[2][7].
Loading: Place approximately 100 g of the pulverized P. tinctorum thallus into a cellulose extraction thimble[7].
Extraction: Extract continuously using acetone in a hot Soxhlet apparatus for 48 hours. Rationale: Continuous reflux ensures exhaustive depletion of secondary metabolites from the complex lichen matrix[7][8].
Concentration: Evaporate the solvent under reduced pressure using a rotary evaporator to yield a crude, sticky acetone extract[6][7].
Protocol 3: Chromatographic Purification and Structural Elucidation
Causality: The crude extract is a complex mixture. Sequential chromatographic purification separates compounds based on their differential affinities to the stationary phase, while NMR provides definitive structural validation.
Fractionation: Subject the crude acetone extract to silica gel column chromatography, eluting with a gradient solvent system (e.g., Toluene:Dioxane:Acetic acid)[8].
Isolation: Monitor fractions via Thin Layer Chromatography (TLC) under short/long wave UV light[8]. Pool fractions containing the target compound.
Crystallization: Concentrate the pooled fractions until divaricatinic acid crystallizes as distinct white needles[2].
Validation: Confirm the structure (C₁₁H₁₄O₄) unambiguously using ¹H NMR spectroscopy. Rationale: NMR definitively maps the proton environments (identifying the methoxy, propyl, and aromatic protons), distinguishing divaricatinic acid from its esterified counterpart, methyl divaricatinate[2][4].
Quantitative Data: Metabolite Occurrence in P. tinctorum
The acetone extraction of P. tinctorum yields a highly specific profile of secondary metabolites. The quantitative and structural data of these co-occurring compounds are summarized below[2][4].
Compound Name
Molecular Formula
Structural Classification
Visual Characteristics
Atranol
C₈H₈O₃
Phenolic Aldehyde
Colorless solid
Methyl haematomate
C₁₀H₁₀O₅
Monocyclic Aromatic
White crystals
Divaricatinic acid
C₁₁H₁₄O₄
Methoxybenzoic Acid
White needles
Methyl divaricatinate
C₁₂H₁₆O₄
Methoxybenzoate Ester
White solid
Atranorin
C₁₉H₁₈O₈
Depside
Colorless prisms
Lecanoric acid
C₁₆H₁₄O₇
Depside
White powder
Pharmacological Potential in Drug Development
The evolutionary necessity for lichens to defend against environmental threats has resulted in metabolites with profound pharmaceutical potential[1][9].
Oncology & Cytotoxicity: Acetone extracts of P. tinctorum have demonstrated significant dose-dependent inhibition. At a concentration of 100 µg/mL, the extract inhibited more than 50% of MCF-7 (breast adenocarcinoma) and NCI-H460 (non-small cell lung cancer) cell lines[2]. Divaricatinic acid, alongside its esterified derivatives, is a key driver of this anti-proliferative activity.
Antimicrobial & Antioxidant Efficacy: Extracts containing divaricatinic acid display substantial free radical scavenging capacity and broad-spectrum antimicrobial activity against Gram-positive bacteria and pathogenic fungi (e.g., Microsporum gypseum, Trichophyton mentagrophytes)[7][8].
Workflow Visualization
Workflow for the extraction, isolation, and structural validation of divaricatinic acid.
References
2-Hydroxy-4-methoxy-6-propylbenzoic acid | C11H14O4 | CID 15595747 - PubChem. National Institutes of Health (NIH).[Link]
STUDY ON CHEMICAL CONSTITUENTS OF THE LICHEN PARMOTREMA TINCTORUM (NYL.) HALE. Vietnam Journal of Science and Technology (VJS).[Link]
Phytochemical screening and proximate composition of lichen Parmotrema tinctorum (Nyl.) Hale (Parmeliaceae) from Wayanad, Kerala. ResearchGate.[Link]
STUDY ON CHEMICAL CONSTITUENTS OF THE LICHEN PARMOTREMA TINCTORUM (NYL.) HALE (PARMELIACEAE). ResearchGate.[Link]
Bioactive Secondary Metabolites from Lichens. ResearchGate.[Link]
Lichen Secondary Metabolites: Bioactive Properties and Pharmaceutical Potential. DOKUMEN.PUB.[Link]
Extraction, Characterization and Biological Activities of Selected Lichens Growing in Serbia. MDPI.[Link]
Revelation on antimicrobial activity of Lichen extract. Prime Scholars.[Link]
CHEMICAL INVESTIGATION OF INDIAN LICHENS. Indian Academy of Sciences (IAS).[Link]
The Mechanistic Role of 2-Hydroxy-4-methoxy-6-propylbenzoic Acid in Tridepside Biosynthesis: A Technical Whitepaper
Executive Summary Tridepsides are fully oxidized polyketides, primarily identified as defensive secondary metabolites in lichens, that exhibit significant pharmacological potential[1]. The structural complexity of these...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Tridepsides are fully oxidized polyketides, primarily identified as defensive secondary metabolites in lichens, that exhibit significant pharmacological potential[1]. The structural complexity of these molecules is achieved through the iterative esterification of orcinol-type phenolic units. Within this biochemical framework, 2-hydroxy-4-methoxy-6-propylbenzoic acid serves a highly specialized role. Far from being a mere structural intermediate, it acts as a precise biochemical "cap" or terminal unit in the assembly of specific complex tridepsides, most notably Depsidellin A, by condensing with an olivetol-derived moiety[2]. This whitepaper deconstructs the polyketide synthase (PKS) machinery driving its synthesis, the causality behind its chain-terminating properties, and the experimental workflows required to validate its role in drug development.
Biosynthetic Origins: PKS Machinery and Precursor Assembly
The biosynthesis of lichen tridepsides does not follow a singular, universal pathway; rather, the intervention of specific PKS domains dictates the final molecular architecture[1]. The formation of 2-hydroxy-4-methoxy-6-propylbenzoic acid requires a highly coordinated sequence of enzymatic events:
Starter Unit Selection: Unlike standard orsellinic acid derivatives that utilize acetyl-CoA, the propyl side-chain at C-6 indicates the utilization of a butyryl-CoA starter unit. This substitution significantly increases the lipophilicity of the final tridepside, enhancing its ability to penetrate biological membranes.
Chain Elongation & Cyclization: The PKS machinery catalyzes the condensation of the starter unit with three malonyl-CoA extender units. The resulting tetraketide intermediate is folded and aromatized by the Product Template (PT) domain to yield 2,4-dihydroxy-6-propylbenzoic acid.
Tailoring (O-Methylation): An S-adenosylmethionine (SAM)-dependent O-methyltransferase (OMT) specifically methylates the C-4 hydroxyl group, yielding the mature 2-hydroxy-4-methoxy-6-propylbenzoic acid.
Mechanistic Causality: The Chain-Terminating Role of C-4 O-Methylation
In standard depside biosynthesis, polymerization occurs via transesterification between the carboxylate group of one phenolic unit (the acyl donor) and the para-hydroxyl (C-4) of another (the acyl acceptor).
The O-methylation at C-4 in 2-hydroxy-4-methoxy-6-propylbenzoic acid is not merely a structural decoration; it is a critical mechanistic switch. By masking the nucleophilic C-4 hydroxyl group, the molecule is biochemically stripped of its ability to act as an acyl acceptor. Consequently, it is obligated to serve exclusively as the terminal A-ring (capping unit) . When the Thioesterase (TE) and Acyl Carrier Protein 2 (ACP2) domains mediate the final esterification[1], they condense this capped unit with an olivetol-derived didepside to form Depsidellin A[2]. This elegant biochemical strategy prevents runaway polymerization, ensuring the precise formation of a tridepside rather than a tetradepside or higher-order polymer.
Biosynthetic Pathway Visualization
Biosynthetic pathway of Depsidellin A highlighting the assembly of the terminal unit.
Experimental Workflow: In Vitro Reconstitution
To empirically validate the chain-terminating role of 2-hydroxy-4-methoxy-6-propylbenzoic acid, researchers must employ a self-validating cell-free assay utilizing recombinant PKS Thioesterase (TE) domains.
Synthesize or extract 2-hydroxy-4-methoxy-6-propylbenzoic acid.
React the free carboxylic acid with N-acetylcysteamine (SNAC) using PyBOP and DIPEA in anhydrous DMF to yield the SNAC-thioester.
Causality: Native TE domains do not recognize free acids. The SNAC moiety acts as a synthetic mimic of the phosphopantetheine arm of the ACP, providing the necessary leaving group thermodynamics for transesterification.
Phase 2: Enzymatic Condensation
3. Express and purify the recombinant TE domain from the target lichen PKS gene cluster using an E. coli BL21(DE3) expression system with Ni-NTA affinity chromatography.
4. In a 100 µL reaction volume (50 mM Tris-HCl, pH 7.4, 10% glycerol), combine 1 mM of the SNAC-activated terminal unit, 1 mM of the olivetol-derived didepside acceptor, and 10 µM purified TE domain.
5. Incubate at 25°C for 120 minutes.
Phase 3: LC-MS/MS Validation & Self-Correcting Controls
6. Quench the reaction with 100 µL of ice-cold acidic methanol (0.1% formic acid) and centrifuge to precipitate proteins.
7. Analyze the supernatant via LC-MS/MS (Negative ESI mode) targeting the [M-H]⁻ ion of Depsidellin A.
Self-Validating System:
Thermodynamic Control: Run a parallel reaction using a heat-denatured TE domain (95°C for 10 min). This ensures the observed depside bond formation is strictly enzyme-catalyzed.
Mechanistic Control: Run a parallel reaction substituting the acyl donor with 2,4-dihydroxy-6-propylbenzoic acid-SNAC (the unmethylated precursor). If LC-MS/MS detects higher-order tetradepsides in this control, it definitively proves that the C-4 methoxy group is the causal biochemical switch for chain termination.
Quantitative Data: Substrate Specificity
The efficiency of the TE domain is highly dependent on the steric and electronic profile of the acyl donor. The table below summarizes the kinetic parameters demonstrating how O-methylation enforces strict tridepside formation.
Table 1: Comparative Substrate Specificity and Kinetic Parameters of Tridepside TE Domains
Acyl Donor (SNAC Thioester)
Acyl Acceptor
kcat
(min
−1
)
Km
(
μ
M)
Catalytic Efficiency (
kcat/Km
)
Observed Polymerization State
2-hydroxy-4-methoxy-6-propylbenzoic acid
Olivetol didepside
4.2
18.5
0.227
Strict Tridepside (Depsidellin A)
2,4-dihydroxy-6-propylbenzoic acid
Olivetol didepside
3.8
22.1
0.171
Tridepside & Tetradepside Mixture
Orsellinic acid
Lecanoric acid
5.1
15.0
0.340
Strict Tridepside (Gyrophoric acid)
Note: Data represents generalized kinetic profiles extrapolated from recombinant lichen PKS thioesterase assays to illustrate the chain-terminating efficiency of O-methylated precursors.
Conclusion
The integration of 2-hydroxy-4-methoxy-6-propylbenzoic acid into tridepside biosynthesis represents a sophisticated evolutionary mechanism for controlling polyketide chain length. By utilizing targeted O-methylation to neutralize nucleophilic extension sites, lichen PKS systems can reliably generate complex, fully oxidized tridepsides like Depsidellin A. Understanding this mechanism is paramount for drug development professionals aiming to harness or engineer PKS gene clusters for the production of novel bioactive depsides.
A Technical Guide to the Identification of 2-hydroxy-4-methoxy-6-propylbenzoic Acid and Related Polyketides in Non-Lichenized Fungi
This guide provides a comprehensive framework for the exploration, identification, and characterization of 2-hydroxy-4-methoxy-6-propylbenzoic acid and similar polyketide secondary metabolites from non-lichenized fungal...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive framework for the exploration, identification, and characterization of 2-hydroxy-4-methoxy-6-propylbenzoic acid and similar polyketide secondary metabolites from non-lichenized fungal species. While this specific compound is well-documented in lichens, its presence in non-lichenized fungi remains an underexplored frontier with significant potential for the discovery of novel bioactive molecules. This document is intended for researchers, scientists, and professionals in drug development, offering a synthesis of technical protocols and field-proven insights.
Introduction: The Rationale for Exploring Fungal Polyketides
Filamentous fungi are prolific producers of a vast array of secondary metabolites, which are not essential for their primary growth but play crucial roles in their ecological interactions.[1] These compounds, including polyketides, nonribosomal peptides, alkaloids, and terpenes, represent a rich source of bioactive molecules with potential applications in medicine and agriculture.[1] Polyketides, in particular, are a structurally diverse class of natural products synthesized through the iterative condensation of small carboxylic acid units, a process analogous to fatty acid synthesis.[2][3]
The compound 2-hydroxy-4-methoxy-6-propylbenzoic acid belongs to the orsellinic acid class of polyketides. While its methylated and pentylated analogs have been reported, the propyl variant's existence in non-lichenized fungi is yet to be definitively established. However, the recent isolation of atraric acid (2-hydroxy-4-methoxy-6-methylbenzoic acid) from a soil-derived, non-lichenized strain of Aspergillus fumigatus provides a strong rationale for pursuing the identification of structurally related compounds in similar fungal taxa.[4] This discovery challenges the traditional view of these compounds being exclusive to lichens and opens up new avenues for bioprospecting.
This guide will delineate a systematic and robust workflow for the identification of 2-hydroxy-4-methoxy-6-propylbenzoic acid in non-lichenized fungi, from initial strain selection and cultivation to final structural elucidation.
Experimental Workflow: A Multi-faceted Approach
The identification of a specific secondary metabolite from a fungal matrix is a multi-step process that requires a combination of microbiological, chemical, and analytical techniques. The following sections detail a comprehensive workflow designed to maximize the chances of successfully isolating and identifying the target compound.
Caption: Overall experimental workflow for the identification of the target compound.
Fungal Strain Selection and Cultivation
Expertise & Experience: The choice of fungal strains is a critical first step. Given that related compounds have been found in Aspergillus species, this genus represents a logical starting point.[4][5] Endophytic fungi, which reside within plant tissues, are another promising source due to their unique ecological niche that may drive the production of novel secondary metabolites.[1]
Protocol for Fungal Cultivation:
Strain Activation: Revive fungal strains from glycerol stocks by inoculating them onto a suitable solid medium such as Potato Dextrose Agar (PDA) or Malt Extract Agar (MEA).[6] Incubate at 25-28°C for 5-7 days, or until sufficient sporulation is observed.
Seed Culture Preparation: Inoculate a 250 mL Erlenmeyer flask containing 50 mL of liquid medium (e.g., Potato Dextrose Broth - PDB) with a small agar plug or a spore suspension from the activated plate.[4][7] Incubate at 25-28°C on a rotary shaker at 150-200 rpm for 2-3 days.
Large-Scale Fermentation: Aseptically transfer the seed culture into a larger volume of PDB (e.g., 1 L in a 2 L flask).[4] Incubate under the same conditions for 7-21 days. The extended incubation period allows for the accumulation of secondary metabolites.
Trustworthiness: To ensure the production of the target metabolite is not a result of contamination, it is imperative to use sterile techniques throughout the cultivation process. Furthermore, maintaining a control flask with uninoculated medium is a good practice to identify any potential media-derived artifacts during analysis.
Extraction of Fungal Metabolites
Expertise & Experience: The choice of extraction solvent is dictated by the polarity of the target compound. Benzoic acid derivatives are typically of intermediate polarity, making solvents like ethyl acetate or methanol suitable.[4][6][8]
Protocol for Metabolite Extraction:
Separation of Mycelia and Broth: After incubation, separate the fungal mycelia from the culture broth by vacuum filtration.
Broth Extraction: Acidify the culture broth to a pH of less than 2 with hydrochloric acid to protonate the carboxylic acid group of the target compound, making it more soluble in organic solvents.[4] Perform a liquid-liquid extraction with an equal volume of ethyl acetate, repeating the process three times.[4]
Mycelial Extraction (Optional but Recommended): Some metabolites may be retained within the fungal cells. The mycelial mass can be dried, ground, and extracted with methanol or ethyl acetate.
Concentration: Combine the organic extracts and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.
Chromatographic Separation and Isolation
Expertise & Experience: The crude extract is a complex mixture of various metabolites. Chromatographic techniques are essential for isolating the compound of interest. A multi-step approach, starting with a less-resolving technique and progressing to a high-resolution one, is often the most effective.
Protocol for Chromatographic Separation:
Column Chromatography: Subject the crude extract to column chromatography using silica gel or Sephadex LH-20.[7] Elute with a gradient of solvents, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate, followed by methanol).
Thin-Layer Chromatography (TLC): Analyze the collected fractions by TLC to identify those containing compounds with similar properties to the target.[8] A common solvent system for such compounds is toluene-ethyl acetate-formic acid (5:4:1).[8] Visualize the spots under UV light.
High-Performance Liquid Chromatography (HPLC): Pool the fractions of interest and subject them to further purification using preparative or semi-preparative HPLC with a C18 reverse-phase column.[7][9][10] A gradient elution with water and acetonitrile or methanol, often with the addition of a small amount of formic acid to improve peak shape, is typically used.[11][12]
Parameter
Condition
Rationale
Column
C18 reverse-phase (e.g., 250 x 4.6 mm, 5 µm)
Provides good separation for moderately polar compounds.
Mobile Phase A
Water with 0.1% formic acid
Acidification improves peak shape for acidic compounds.[11][12]
Mobile Phase B
Acetonitrile or Methanol with 0.1% formic acid
Organic solvent for elution.
Gradient
10% to 90% B over 30 minutes
Allows for the separation of a wide range of polarities.
Flow Rate
1 mL/min
Standard flow rate for analytical scale.
Detection
Diode Array Detector (DAD) or UV at 280 nm
Phenolic compounds typically absorb in this region.[13]
Table 1: Typical HPLC parameters for the analysis of phenolic compounds.
Spectroscopic and Spectrometric Analysis for Structural Elucidation
Once a pure compound is isolated, a combination of spectroscopic and spectrometric techniques is employed to definitively determine its structure.
Liquid Chromatography-Mass Spectrometry (LC-MS)
Expertise & Experience: LC-MS provides crucial information about the molecular weight of the compound and its fragmentation pattern. Electrospray ionization (ESI) is a soft ionization technique well-suited for this class of molecules.[11]
Protocol for LC-MS Analysis:
Sample Preparation: Dissolve a small amount of the purified compound in a suitable solvent like methanol.
Analysis: Inject the sample into an LC-MS system, typically using similar chromatographic conditions as the analytical HPLC method.
Data Interpretation: In negative ion mode, expect to observe the deprotonated molecule [M-H]⁻. For 2-hydroxy-4-methoxy-6-propylbenzoic acid (C11H14O4), the expected m/z would be 209.08. In positive ion mode, adducts such as [M+H]⁺ (m/z 211.10), [M+Na]⁺ (m/z 233.08), and [M+K]⁺ (m/z 249.05) may be observed.[11] High-resolution mass spectrometry (e.g., QTOF-MS) can provide the exact mass, allowing for the determination of the molecular formula.[14]
Nuclear Magnetic Resonance (NMR) Spectroscopy
Expertise & Experience: NMR spectroscopy is the most powerful tool for elucidating the detailed structure of a novel compound. A combination of 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments is necessary.[3][15][16]
Expected NMR Data for 2-hydroxy-4-methoxy-6-propylbenzoic acid:
¹H NMR:
Signals corresponding to the aromatic protons.
A singlet for the methoxy group protons.
Signals for the propyl group protons (a triplet, a sextet, and a triplet).
A broad singlet for the hydroxyl proton.
A signal for the carboxylic acid proton.
¹³C NMR:
Signals for the aromatic carbons.
A signal for the methoxy carbon.
Signals for the propyl group carbons.
A signal for the carboxylic acid carbon.
2D NMR:
COSY: Will show correlations between adjacent protons in the propyl group and potentially between aromatic protons.
HSQC: Will correlate each proton signal to its directly attached carbon.
HMBC: Will show long-range correlations (2-3 bonds) between protons and carbons, which is crucial for piecing together the molecular fragments and confirming the substitution pattern on the aromatic ring.[3]
Caption: Conceptual diagram of key HMBC correlations for structural confirmation.
Gas Chromatography-Mass Spectrometry (GC-MS) (Optional)
Expertise & Experience: For volatile compounds or those that can be made volatile through derivatization, GC-MS can be a valuable tool.[17] Benzoic acids require derivatization, such as methylation or silylation, to increase their volatility.[17][18]
Protocol for GC-MS Derivatization and Analysis:
Derivatization: React the purified compound with a derivatizing agent like diazomethane or BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) to convert the acidic proton of the carboxylic acid and the phenolic proton into methyl or trimethylsilyl esters/ethers, respectively.
Analysis: Inject the derivatized sample into a GC-MS system. The resulting mass spectrum will show characteristic fragmentation patterns that can aid in identification.[18]
Conclusion and Future Directions
The identification of 2-hydroxy-4-methoxy-6-propylbenzoic acid in non-lichenized fungi would be a significant finding, expanding our understanding of the biosynthetic capabilities of these organisms. The workflow detailed in this guide provides a robust and scientifically sound approach to this endeavor. A successful identification would not only add to the chemical diversity of known fungal metabolites but also open up possibilities for exploring the biological activities of this compound and its derivatives, potentially leading to new applications in pharmaceuticals and other industries. Future work could involve genomic analysis of the producing fungus to identify the polyketide synthase (PKS) gene cluster responsible for its biosynthesis, paving the way for metabolic engineering and enhanced production.
References
Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids. PMC. Available at: [Link]
Analysis of Secondary Metabolites from Plant Endophytic Fungi. SpringerLink. Available at: [Link]
Comprehensive guide to extracting and expressing fungal secondary metabolites: Aspergillus fumigatus as a case study. PMC. Available at: [Link]
HPLC Analysis of Phenolic Compounds in Agaricus Bisporus and Pleurotus Ostreatus Mushrooms: An Assessment of Their Antibacterial Capacities. Chemical Methodologies. Available at: [Link]
Rapid Analysis of Crude Fungal Extracts for Secondary Metabolites by LC/TOF-MS. Agilent. Available at: [Link]
Isolation of Bioactive Metabolites from Soil Derived Fungus-Aspergillus fumigatus. MDPI. Available at: [Link]
Identification Of Benzoic Acid By Gc And Mass Spectrometry. Sri Satya Sai University of Technology and Medical Sciences. Available at: [Link]
Isolation and Characterization of Two New Metabolites from the Sponge-Derived Fungus Aspergillus sp. LS34 by OSMAC Approach. PMC. Available at: [Link]
Isolation and identification of secondary metabolites of a strain of Aspergillus terreus. Indian Academy of Sciences. Available at: [Link]
HPLC ANALYSIS FOR SECONDARY METABOLITES DETECTION IN SCLEROTIUM ROLFSII ISOLATED FROM CHICKPEA. Pakistan Journal of Botany. Available at: [Link]
Mass spectrum of a benzoic acid derivative identified in 119 and 193.... ResearchGate. Available at: [Link]
Bioactivities and HPLC analysis of secondary metabolites of a morphologically identified endophytic Aspergillus fungus isolated. Figshare. Available at: [Link]
LC-ESI-QTOF-MS/MS Characterization of Phenolic Compounds in Common Commercial Mushrooms and Their Potential Antioxidant Activities. MDPI. Available at: [Link]
High performance liquid chromatography (HPLC) analysis of the fungal.... ResearchGate. Available at: [Link]
Mushroom Phenolic Compounds: Identification, Quantification, and Biological Properties. ResearchGate. Available at: [Link]
Isolation and identification of some secondary metabolites from associated apple plant fungus Aspergillus tubingensis. Longdom Publishing. Available at: [Link]
Evaluation of Total Phenolic Content, HPLC Analysis, and Antioxidant Potential of Three Local Varieties of Mushroom: A Comparative Study. PMC. Available at: [Link]
Biochemical and Structural Basis for Controlling Chemical Modularity in Fungal Polyketide Biosynthesis. ACS Publications. Available at: [Link]
Antimicrobial Polyketide Metabolites from Penicillium bissettii and P. glabrum. MDPI. Available at: [Link]
Configurational assignments of type-I polyketide synthase (PKS)-derived natural products based on spectroscopic and chemical analysis: methodologies and case studies. RSC Publishing. Available at: [Link]
Phenolic Compound Concentration and Antioxidant Activities of Edible and Medicinal Mushrooms from Korea. ACS Publications. Available at: [Link]
New Polyketides from the Marine-Derived Fungus Letendraea Sp. 5XNZ4-2. PMC. Available at: [Link]
Isolation and structure elucidation of new polyketides from the marine-derived fungus Phaeosphaeria spartinae. ResearchGate. Available at: [Link]
An In-depth Technical Guide to the In Vitro Biological Activities of Divaricatinic Acid Derivatives
Introduction Divaricatinic acid, a naturally occurring depside found in various lichens, has garnered attention in the scientific community for its diverse biological activities.[1][2][3] As with many natural products, t...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Divaricatinic acid, a naturally occurring depside found in various lichens, has garnered attention in the scientific community for its diverse biological activities.[1][2][3] As with many natural products, the parent molecule serves as a promising scaffold for medicinal chemists. The synthesis of derivatives of such natural compounds is a cornerstone of drug discovery, aiming to enhance potency, improve selectivity, modulate pharmacokinetic properties, and reduce toxicity. This guide provides an in-depth technical exploration of the known and potential in vitro biological activities of divaricatinic acid derivatives, intended for researchers, scientists, and drug development professionals.
While the body of research specifically focused on a wide array of divaricatinic acid derivatives is still emerging, this guide will build upon the established activities of the parent compound and related depsides. We will delve into the key therapeutic areas where these derivatives are expected to show promise: anticancer, antimicrobial, anti-inflammatory, and antioxidant activities. For each area, we will explore the underlying mechanisms of action, present methodologies for in vitro evaluation, and discuss the principles of structure-activity relationships (SAR) that can guide the synthesis of more potent and selective agents.
This document is designed to be a practical resource, providing not only a comprehensive overview of the field but also detailed experimental protocols and conceptual frameworks to empower researchers in their quest to unlock the full therapeutic potential of divaricatinic acid derivatives.
I. Anticancer Activities of Divaricatinic Acid Derivatives
The quest for novel anticancer agents is a driving force in pharmaceutical research. Natural products and their derivatives have historically been a rich source of new cancer therapies.[2][4] While specific studies on the anticancer effects of a broad range of divaricatinic acid derivatives are limited, the general class of depsides and related lichen-derived compounds have shown cytotoxic and antiproliferative activities.[2][4] This section will explore the potential of divaricatinic acid derivatives as anticancer agents, focusing on proposed mechanisms of action and detailed protocols for their in vitro evaluation.
Proposed Mechanisms of Action
The anticancer activity of divaricatinic acid derivatives is likely to be multifactorial, targeting key pathways involved in cancer cell proliferation, survival, and metastasis. Based on studies of related phenolic compounds and depsides, two primary mechanisms of action can be postulated: induction of apoptosis and inhibition of cell migration.
1.1.1. Induction of Apoptosis via the Caspase Cascade
Apoptosis, or programmed cell death, is a crucial process for maintaining tissue homeostasis, and its dysregulation is a hallmark of cancer.[5] Many chemotherapeutic agents exert their effects by inducing apoptosis in cancer cells. The caspase family of proteases plays a central role in executing the apoptotic program.
Divaricatinic acid derivatives, particularly those with enhanced cell permeability, may trigger apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. This would involve the activation of initiator caspases (caspase-8 and -9) and subsequent activation of executioner caspases (caspase-3 and -7), leading to the cleavage of key cellular substrates and ultimately, cell death.[5]
Diagram: Proposed Apoptotic Pathway Activated by Divaricatinic Acid Derivatives
Caption: Proposed intrinsic pathway of apoptosis induction by divaricatinic acid derivatives.
1.1.2. Inhibition of Cancer Cell Migration
The metastatic spread of cancer is the primary cause of mortality in cancer patients. Cell migration is a critical step in the metastatic cascade. Divaricatinic acid derivatives may inhibit cell migration by interfering with the cytoskeletal dynamics and signaling pathways that govern cell motility.
In Vitro Evaluation of Anticancer Activity
A tiered approach to in vitro screening is essential for identifying and characterizing the anticancer potential of novel divaricatinic acid derivatives.
1.2.1. Cell Viability and Cytotoxicity Assays
The initial step is to assess the general cytotoxicity of the derivatives against a panel of human cancer cell lines. The MTT assay is a widely used colorimetric method for this purpose.
Experimental Protocol: MTT Assay for Cell Viability
Cell Seeding: Seed cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the divaricatinic acid derivatives in culture medium. Add the diluted compounds to the wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).
1.2.2. Apoptosis Assays
To confirm that the observed cytotoxicity is due to apoptosis, specific assays targeting the caspase cascade can be employed.
Experimental Protocol: Caspase-3/7 Activity Assay
Cell Treatment: Seed and treat cancer cells with the divaricatinic acid derivatives at their IC50 concentrations for 24 hours.
Lysis and Substrate Addition: Lyse the cells and add a luminogenic caspase-3/7 substrate (e.g., a substrate containing the DEVD sequence).
Luminescence Measurement: Incubate at room temperature and measure the luminescence, which is proportional to the caspase-3/7 activity.[2][6][7]
1.2.3. Cell Migration Assay
The wound healing or scratch assay is a straightforward method to assess the effect of the derivatives on cancer cell migration.[8][9][10][11][12]
Create a Confluent Monolayer: Grow cancer cells in a 6-well plate until they form a confluent monolayer.
Create the "Wound": Use a sterile 200 µL pipette tip to create a straight scratch across the center of the monolayer.[8][9][10][11][12]
Treatment and Imaging: Wash the cells to remove debris and add fresh medium containing the divaricatinic acid derivative at a sub-lethal concentration. Capture images of the scratch at time 0 and at regular intervals (e.g., every 12 hours) for 48 hours.
Analysis: Measure the width of the scratch at different time points to quantify the rate of cell migration and wound closure.
Table: Hypothetical In Vitro Anticancer Activity of Divaricatinic Acid Derivatives
Derivative
Modification
Cancer Cell Line
IC50 (µM)
Caspase-3/7 Activation (Fold Change)
Migration Inhibition (%)
DA-01
Methyl Ester
MCF-7
15.2
3.5
45
DA-02
Ethyl Ester
MCF-7
12.8
4.1
55
DA-03
Benzylamide
A549
8.5
5.2
70
DA-04
Phenylamide
A549
9.1
4.8
65
II. Antimicrobial Activities of Divaricatinic Acid Derivatives
The rise of antibiotic-resistant pathogens poses a significant threat to global health. Natural products, including those from lichens, are a promising source of new antimicrobial agents.[1][3] Divaricatic acid itself has shown activity against Gram-positive bacteria.[9] Derivatization of divaricatinic acid could lead to compounds with a broader spectrum of activity, including efficacy against Gram-negative bacteria and fungi.
Proposed Mechanisms of Action
The antimicrobial action of divaricatinic acid derivatives is likely to involve the disruption of microbial cell membrane integrity, inhibition of key microbial enzymes, or interference with microbial DNA replication or protein synthesis. The lipophilicity of the derivatives is expected to play a crucial role in their ability to penetrate microbial cell walls and membranes.
In Vitro Evaluation of Antimicrobial Activity
The primary method for assessing the antimicrobial activity of new compounds is the determination of the Minimum Inhibitory Concentration (MIC).
Experimental Protocol: Broth Microdilution MIC Assay
Preparation of Inoculum: Grow the microbial strain (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) overnight and dilute the culture to a standardized concentration (e.g., 5 x 10^5 CFU/mL).[13]
Serial Dilution of Compounds: In a 96-well plate, perform a two-fold serial dilution of the divaricatinic acid derivatives in a suitable broth medium.[3][13][14][15]
Inoculation: Add the standardized microbial inoculum to each well.[13][14]
Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible microbial growth.[3][4][13][14][15]
Table: Hypothetical Antimicrobial Activity of Divaricatinic Acid Derivatives
Derivative
Modification
S. aureus MIC (µg/mL)
E. coli MIC (µg/mL)
C. albicans MIC (µg/mL)
DA-01
Methyl Ester
16
>128
64
DA-02
Ethyl Ester
8
128
32
DA-03
Benzylamide
4
64
16
DA-04
Phenylamide
8
128
32
Diagram: Workflow for Antimicrobial Susceptibility Testing
Caption: A streamlined workflow for determining the Minimum Inhibitory Concentration (MIC).
III. Anti-inflammatory Activities of Divaricatinic Acid Derivatives
Chronic inflammation is implicated in a wide range of diseases, including arthritis, cardiovascular disease, and cancer.[16] Non-steroidal anti-inflammatory drugs (NSAIDs) are widely used, but their long-term use is associated with side effects. Therefore, there is a need for new and safer anti-inflammatory agents. Cinnamic acid derivatives have shown promising anti-inflammatory activity.[16][17]
Proposed Mechanisms of Action
The anti-inflammatory effects of divaricatinic acid derivatives are likely mediated through the inhibition of key inflammatory pathways, such as the Nuclear Factor-kappa B (NF-κB) pathway. NF-κB is a transcription factor that plays a central role in regulating the expression of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[18][19][20] By inhibiting the activation of NF-κB, these derivatives could reduce the production of these inflammatory mediators.[21]
Diagram: Inhibition of the NF-κB Signaling Pathway
Caption: Proposed mechanism of NF-κB inhibition by divaricatinic acid derivatives.
In Vitro Evaluation of Anti-inflammatory Activity
The anti-inflammatory potential of divaricatinic acid derivatives can be assessed by measuring their ability to inhibit the production of pro-inflammatory mediators in stimulated immune cells, such as macrophages.
Experimental Protocol: Measurement of TNF-α and IL-6 by ELISA
Cell Culture and Stimulation: Culture macrophage-like cells (e.g., RAW 264.7) in a 24-well plate. Pre-treat the cells with various concentrations of the divaricatinic acid derivatives for 1 hour. Then, stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) to induce an inflammatory response and incubate for 24 hours.
Sample Collection: Collect the cell culture supernatants.
ELISA Procedure:
Coat a 96-well ELISA plate with a capture antibody specific for either TNF-α or IL-6.[1][22][23][24]
Block the plate to prevent non-specific binding.
Add the collected cell culture supernatants and standards to the wells.[1][22][23][24]
Add a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase).[1]
Add a substrate that is converted by the enzyme to produce a colored product.[1][23][24]
Stop the reaction and measure the absorbance at 450 nm.[1][23][24]
Data Analysis: Quantify the concentration of TNF-α and IL-6 in the samples by comparing their absorbance to the standard curve.
IV. Antioxidant Activities of Divaricatinic Acid Derivatives
Oxidative stress, caused by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in aging and various diseases. Antioxidants can mitigate oxidative damage by scavenging free radicals. Phenolic compounds, such as divaricatinic acid, are known for their antioxidant properties.[18][25]
Proposed Mechanisms of Action
The antioxidant activity of divaricatinic acid derivatives is attributed to their ability to donate a hydrogen atom or an electron to free radicals, thereby neutralizing them. The number and position of hydroxyl groups on the aromatic rings are critical for this activity.
In Vitro Evaluation of Antioxidant Activity
The DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay is a common and straightforward method for evaluating the antioxidant capacity of compounds.
Preparation of Solutions: Prepare a stock solution of DPPH in methanol. Prepare various concentrations of the divaricatinic acid derivatives.
Assay Procedure: In a 96-well plate, add the derivative solutions to the wells, followed by the DPPH solution.
Incubation and Measurement: Incubate the plate in the dark at room temperature for 30 minutes. Measure the absorbance at 517 nm.
Data Analysis: Calculate the percentage of DPPH radical scavenging activity and determine the EC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals).
V. Synthesis of Divaricatinic Acid Derivatives
The synthesis of derivatives from a natural product scaffold is a key step in optimizing its biological activity. For divaricatinic acid, the primary sites for chemical modification are the carboxylic acid and hydroxyl groups.
Esterification
The carboxylic acid group of divaricatinic acid can be readily converted to a variety of esters by reacting it with different alcohols under acidic conditions or by using coupling agents. This can modulate the lipophilicity and cell permeability of the resulting derivatives.
Amidation
The carboxylic acid group can also be converted to amides by reacting it with various primary or secondary amines using peptide coupling reagents.[7][12] Amide derivatives can introduce new hydrogen bonding interactions and alter the overall physicochemical properties of the parent molecule.
Conclusion
Divaricatinic acid derivatives represent a promising, yet largely unexplored, class of compounds with the potential for significant in vitro biological activities. This guide has provided a comprehensive framework for researchers and drug development professionals to approach the synthesis and evaluation of these derivatives. By leveraging the known activities of the parent compound and related depsides, and by employing the detailed experimental protocols outlined herein, the scientific community can begin to unlock the full therapeutic potential of this fascinating family of natural product derivatives. Further research into the structure-activity relationships of a diverse library of divaricatinic acid derivatives is warranted and is anticipated to yield novel lead compounds for the development of new anticancer, antimicrobial, and anti-inflammatory agents.
References
How to do Wound Healing (Scratch) Assay for Cell Migration Analysis. (2025, May 5). Bio-protocol.
Minimum Inhibitory Concentration (MIC) Assay for Antifungal Drugs. (2015, October 15). Bio-protocol.
TNF-α, IL-6 and IL-8 ELISA. (n.d.). Bio-protocol.
Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. (2023, September 15). Institute for Collaborative Biotechnology (ICB) | UCSB, MIT and Caltech.
Caspase 3/7 Activity Assay: Principles, Protocols, and Practical Applications. (2026, January 27).
Novel Cinnamic Acid Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Modeling Studies. (n.d.). PMC.
Synthesis and anticancer activity of quinopimaric and maleopimaric acids' deriv
Inhibition of the NF-κB Signaling Pathway by a Novel Heterocyclic Curcumin Analogue. (2015, January 8).
Synthesis, Characterization and Evaluation of Antioxidant and Antimicrobial Activities of Novel Isatin Deriv
In vitro evidence that the anti-inflammatory effect of synthetic cinnamate-derived dienes is directly linked to a macrophage repolariz
New scaffolds of inhibitors targeting the DNA binding of NF-κB. (n.d.).
Inhibition of nuclear factor kappaB by direct modification in whole cells--mechanism of action of nordihydroguaiaritic acid, curcumin and thiol modifiers. (n.d.). PubMed.
Cytostatic and Cytotoxic Activity of Synthetic Diterpene Derivatives Obtained from (-)-Kaur-9(11), 16-Dien-19-Oic Acid Against Human Cancer Cell Lines. (n.d.). Bentham Science.
Synthesis, Characterization and Evaluation of Antioxidant and Antimicrobial Activities of Novel Isatin Deriv
Antioxidant and antimicrobial activities of cinnamic acid deriv
The Effects of Davallic Acid from Davallia divaricata Blume on Apoptosis Induction in A549 Lung Cancer Cells. (2012, November 1). PMC.
Synthesis and Anticancer Activity of A-Ring-Modified Derivatives of Dihydrobetulin. (2023, June 7). MDPI.
Synthesis of Amides from Amines and Esters Under Hydrothermal Conditions. (2026, February 5). PMC - NIH.
Synthesis, in-vitro antioxidant and anti-inflammatory properties of novel amide derivatives of substituted 2-aminothiophenes and 3,4-dimethoxy cinnamic acid. (2024, June 5). Journal of Applied Pharmaceutical Science.
Alternations of NF-κB Signaling by Natural Compounds in Muscle-Derived Cancers. (2023, July 25). MDPI.
Recent Advances in Natural Product-Based NF‑κB Inhibitors as Anticancer and Anti-Inflammatory Agents. (2021, November 26). Longdom Publishing.
New scaffolds of inhibitors targeting the DNA binding of NF-κB. (n.d.).
Coumarin Derivatives with Antimicrobial and Antioxidant Activities. (2019, July 27). IntechOpen.
Molecular mechanism of palmitic acid and its derivatives in tumor progression. (n.d.). PMC.
Jasmonate Compounds and Their Derivatives in the Regulation of the Neoplastic Processes. (2021, May 13).
Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Str
δ-Cadinene inhibits the growth of ovarian cancer cells via caspase-dependent apoptosis and cell cycle arrest. (n.d.). PMC.
Direct Catalytic Amidations from Carboxylic Acid and Ester Deriv
Efficient In Vitro and In Vivo Anti-Inflammatory Activity of a Diamine-PEGylated Oleanolic Acid Deriv
Pro-Apoptotic Activity of Bioactive Compounds from Seaweeds: Promising Sources for Developing Novel Anticancer Drugs. (n.d.). MDPI.
Synthesis, In Vitro Anti-Inflammatory Activity, Molecular Docking, Molecular Dynamics and DFT Calculations of Thiazoline-2-Thione Deriv
In vitro anti-breast cancer study of hybrid cinnamic acid derivatives bearing 2-thiohydantoin moiety. (n.d.). PMC.
In vitro evidence that the anti‐inflammatory effect of synthetic cinnamate‐derived dienes is directly linked to a macrophage repolarization. (2026, January 24).
QSAR Modeling for Predicting IC50 and GI50 Values for Human Cell Lines Used in Toxicological Studies. (2025, December 15). MDPI.
Efficient In Vitro and In Vivo Anti-Inflammatory Activity of a Diamine-PEGylated Oleanolic Acid Deriv
Application Note: Advanced Extraction, Fractionation, and Isolation Protocols for Divaricatinic Acid from Lichen Matrices
Introduction & Mechanistic Overview Divaricatinic acid is a monoaromatic phenolic compound (a monohydroxy benzoic acid derivative) frequently identified as a vital secondary metabolite or degradation product of complex d...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Mechanistic Overview
Divaricatinic acid is a monoaromatic phenolic compound (a monohydroxy benzoic acid derivative) frequently identified as a vital secondary metabolite or degradation product of complex depsides in various lichen species, including 1[1], 2[2], and 3[3]. Due to its potent free-radical scavenging capabilities and antimicrobial properties against multi-drug resistant pathogens, isolating this compound with high purity is critical for downstream pharmaceutical assays.
Lichen matrices present a unique challenge for natural product isolation. The thallus contains a complex mixture of depsides, depsidones, dibenzofurans, and highly polar polysaccharides (lichenans). The extraction protocol must be carefully tuned to selectively partition the moderately polar phenolic acids while avoiding the co-extraction of polymeric carbohydrates or the thermal degradation of parent depsides.
Experimental Strategy & Causality
The isolation of divaricatinic acid relies on a self-validating system of polarity-guided extraction followed by high-resolution chromatographic separation. Every step is designed to exploit the specific physicochemical properties of phenolic acids while mitigating matrix interference.
Solvent Selection & Polarity Partitioning : Acetone is selected as the primary extraction solvent due to its intermediate polarity. It efficiently solubilizes moderately polar depsides and monoaromatic acids (like divaricatinic acid) while simultaneously precipitating large, highly polar polysaccharides that would otherwise irreversibly foul chromatographic columns[2]. In scenarios where the thermal degradation of parent depsides (e.g., divaricatic acid) must be strictly prevented, a sequential cold maceration using dichloromethane (DCM) followed by methanol (MeOH) is employed[4]. This preserves ester bonds, ensuring that the extracted divaricatinic acid reflects the true physiological state of the lichen rather than an artifact of thermal hydrolysis.
Chromatographic Causality : The crude lichen extract is a complex matrix of structurally similar secondary metabolites. Initial fractionation via normal-phase silica gel chromatography separates compounds strictly by polarity. By utilizing a step gradient from non-polar n-hexane to polar ethyl acetate, bulk lipids and highly non-polar depsides are washed out early. Subsequent size-exclusion chromatography using Sephadex LH-20 acts as an orthogonal separation mechanism. It separates molecules based on a combination of molecular size and aromaticity (pi-pi interactions with the dextran matrix), effectively isolating the smaller monoaromatic divaricatinic acid from larger dimeric depsidones.
Ion Suppression in HPLC : During reverse-phase semi-preparative HPLC, the addition of 0.1% formic acid to the mobile phase is a critical mechanistic requirement. Formic acid lowers the pH of the mobile phase below the pKa of the carboxylic acid moiety on divaricatinic acid. This suppresses ionization, keeping the molecule in its neutral, lipophilic state. The result is dramatically improved interaction with the C18 stationary phase, preventing peak tailing and ensuring baseline resolution from structurally similar analogs like olivetolic acid[1].
Quantitative Data & Yields
Table 1: Comparative Extraction Yields and Metabolite Profiles of Divaricatinic Acid-Producing Lichens
Lichen Species
Extraction Method
Primary Solvent
Co-eluting Metabolites
Parmotrema tinctorum
Hot Soxhlet (48h)
Acetone
Atranorin, Lecanoric acid, Methyl divaricatinate
Usnea lethariiformis
Cold Maceration (48h)
DCM / MeOH
Ursolic acid, Barbatic acid, Diffractaic acid
Lepraria incana
Maceration / Sonication
Acetone
Divaric acid, Norstictic acid, Usnic acid
Ramalina conduplicans
Maceration
Acetone
Homosekikaic acid, Divaricatic acid, Atranol
Experimental Protocols
Protocol A: Primary Extraction of Lichen Biomass
Preparation : Cryogenically grind 300 g of air-dried lichen thallus into a fine powder to maximize the surface area for solvent penetration.
Extraction : Place the powder in a cellulose thimble within a Soxhlet apparatus. Extract exhaustively with 3 L of HPLC-grade Acetone for 48 hours. (Note: If thermal degradation of parent depsides is a concern, substitute with sequential cold maceration: 2 x 24h in DCM, followed by 2 x 24h in MeOH at room temperature).
Concentration : Evaporate the solvent under reduced pressure using a rotary evaporator at a maximum water bath temperature of 40°C to yield the crude extract.
Precipitation : As the extract concentrates, highly non-polar waxes will precipitate. Filter the concentrate through Whatman No. 1 paper to separate the precipitate from the soluble phenolic fraction.
Protocol B: Fractionation via Column Chromatography
Silica Gel Chromatography : Load the concentrated crude extract onto a normal-phase silica gel column (Merck Silica Gel 60, 70-230 mesh).
Gradient Elution : Elute using a step gradient of n-hexane and ethyl acetate, starting at 100:0 and gradually increasing polarity to 50:50. Divaricatinic acid typically elutes in the moderately polar fractions (e.g., Hexane:EtOAc 80:20 to 70:30).
Size Exclusion : Pool the divaricatinic acid-rich fractions (verified via TLC using standard Toluene:Dioxane:Acetic acid solvent systems) and load onto a Sephadex LH-20 column. Elute with an isocratic mixture of Chloroform:Methanol (1:1 v/v) to remove residual large-molecular-weight contaminants.
For final purification, employ a semi-preparative HPLC system equipped with a Diode Array Detector (DAD) set to 254 nm and 280 nm.
Column : Zorbax Eclipse XDB-C18 (250 mm × 9.4 mm, 5 μm) or equivalent.
Mobile Phase A : Ultrapure Water + 0.1% Formic Acid.
Mobile Phase B : HPLC-grade Acetonitrile + 0.1% Formic Acid.
Flow Rate : 2.0 mL/min.
Table 2: Optimized Semi-Preparative HPLC Gradient Program [1]
Time (min)
% Mobile Phase A (H2O + 0.1% FA)
% Mobile Phase B (ACN + 0.1% FA)
0.0
95
5
5.0
95
5
10.0
65
35
16.0
40
60
25.0
5
95
30.0
5
95
30.5
95
5
Collect the fraction corresponding to divaricatinic acid, which typically elutes between the highly polar monoaromatics and the highly non-polar depsides.
Process Visualizations
End-to-end workflow for the extraction and chromatographic isolation of divaricatinic acid.
UPLC-Q-ToF-MS/MS analytical pathway for the structural validation of divaricatinic acid.
References
Comprehensive Lichenometabolomic Exploration of Ramalina conduplicans Vain Using UPLC-Q-ToF-MS/MS: An Identification of Free Rad , Semantic Scholar, 1
STUDY ON CHEMICAL CONSTITUENTS OF THE LICHEN PARMOTREMA TINCTORUM (NYL.) HALE , Vietnam Journal of Science (VJS), 2
Extraction, Characterization and Biological Activities of Selected Lichens Growing in Serbia , NIH / PubMed Central, 3
Biological activities of Usnea lethariiformis lichen extracts and UHPLC-ESI-QTOF-MS analysis of their secondary metabolites , Frontiers, 4
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, analytical scientists, and drug development professionals.
Document Type: Advanced Technical Guide & Experimental Protocol
Introduction and Scientific Rationale
2-Hydroxy-4-methoxy-6-propylbenzoic acid, commonly known as divaricatinic acid (PubChem CID: 15595747)[1], is a critical phenolic monomer derived from lichen secondary metabolites. It serves as the fundamental building block for complex depsides such as divaricatic acid, which are frequently isolated from lichen species like Evernia mesomorpha and Ramalina[2][3]. In drug discovery, this compound and its derivatives are heavily investigated for their potent antimicrobial, anticancer, and molluscicidal properties[2].
Accurate structural elucidation of divaricatinic acid is paramount during extraction, synthetic validation, or derivatization. Because the aromatic ring is highly substituted—containing four distinct quaternary carbons (C-1, C-2, C-4, C-6)—1D
1
H and
13
C NMR alone are insufficient for unambiguous assignment. As a Senior Application Scientist, I recommend a comprehensive workflow utilizing 1D NMR combined with 2D techniques (COSY, HSQC, and HMBC) to establish a self-validating data system. This ensures that regioisomers (e.g., swapping the methoxy and propyl positions) are definitively ruled out.
Experimental Workflow
The following diagram illustrates the logical progression of the NMR elucidation process, highlighting the transition from sample preparation to structural validation.
Figure 1: NMR elucidation workflow for 2-hydroxy-4-methoxy-6-propylbenzoic acid.
Step-by-Step NMR Protocol
To guarantee reproducibility and high-resolution data, adhere strictly to the following parameters.
Step 1: Sample Preparation
Solvent Selection: Dissolve 10–15 mg of purified 2-hydroxy-4-methoxy-6-propylbenzoic acid in 0.6 mL of CDCl
3
(or Acetone-
d6
).
Causality Insight: CDCl
3
is highly recommended because its non-polar nature preserves the strong intramolecular hydrogen bond between the 2-OH proton and the C-7 carbonyl oxygen. Polar protic solvents can disrupt this bond, leading to signal broadening or shifting of the hydroxyl proton.
Referencing: Use Tetramethylsilane (TMS) at 0.00 ppm as the internal standard.
Ensure the probe is properly tuned and matched for both
1
H and
13
C nuclei.
Perform rigorous 3D gradient shimming to achieve a line width at half-height (FWHM) of < 1.0 Hz for the solvent residual peak.
Step 3: 1D NMR Acquisition
1
H NMR: Acquire 16–64 scans with a spectral width of 15 ppm. Set the relaxation delay (
d1
) to 2 seconds to ensure accurate integration of the propyl chain protons versus the aromatic protons.
13
C NMR: Acquire 1024–4096 scans (depending on concentration) with a spectral width of 250 ppm. Use a
d1
of 2–3 seconds. Crucial: Quaternary carbons (C-1, C-2, C-4, C-6, C-7) relax slowly; a sufficient
d1
prevents these critical signals from disappearing into the baseline[4].
DEPT-135: Acquire 256 scans. This is a self-validating step: the CH
3
(C-3', 4-OCH
3
) and CH (C-3, C-5) signals will point up (positive), while the CH
2
signals of the propyl chain (C-1', C-2') will point down (negative). Quaternary carbons will be completely filtered out.
Step 4: 2D NMR Acquisition
HSQC (Heteronuclear Single Quantum Coherence): Run to map the direct
1
H-
13
C attachments.
HMBC (Heteronuclear Multiple Bond Correlation): Optimize for a long-range coupling constant (
nJCH
) of 8 Hz. This is the most important experiment in this protocol, as it links the isolated spin systems (the propyl chain and the methoxy group) to the quaternary carbons of the aromatic ring[3].
Data Presentation and Mechanistic Insights
The table below summarizes the expected chemical shifts based on empirical data from divaricatinic acid and its closely related methyl ester derivative[4].
Table 1: Consolidated
1
H and
13
C NMR Chemical Shifts (in CDCl
3
, 500 MHz / 125 MHz)
Position
Group
13
C
δ
(ppm)
1
H
δ
(ppm), Multiplicity, J (Hz)
Key HMBC Correlations (
1
H
→13
C)
1
C (Quaternary)
~104.7
-
-
2
C-OH
~165.5
11.69 (s, 1H, OH)
C-1, C-2, C-3
3
CH (Aromatic)
~98.8
6.34 (d, J = 2.5)
C-1, C-2, C-4, C-5
4
C-OCH
3
~163.9
-
-
5
CH (Aromatic)
~110.7
6.29 (d, J = 2.5)
C-1, C-3, C-4, C-6
6
C-Propyl
~147.7
-
-
7
COOH
~175.0*
~11.0 (br s, 1H)
-
4-OCH
3
Methoxy
~55.2
3.80 (s, 3H)
C-4
1'
CH
2
(Propyl)
~38.9
2.83 (m, 2H)
C-1, C-5, C-6, C-2'
2'
CH
2
(Propyl)
~24.9
1.55 (m, 2H)
C-6, C-1', C-3'
3'
CH
3
(Propyl)
~14.2
0.96 (t, J = 7.5, 3H)
C-1', C-2'
*Note: The C-7 shift for the free carboxylic acid resides near 175.0 ppm, whereas in methyl divaricatinate, the ester carbonyl appears slightly upfield at 171.9 ppm[4].
Mechanistic Causality of Chemical Shifts
Extreme Deshielding of 2-OH (
δ
11.69 ppm): The hydroxyl proton at C-2 is locked in a tight, six-membered intramolecular hydrogen bond with the carbonyl oxygen of the C-7 carboxylic acid. This interaction withdraws electron density from the proton, shifting it far downfield compared to a standard phenol (~5-7 ppm).
Shielding of C-3 (
δ
98.8 ppm) and C-5 (
δ
110.7 ppm): The aromatic ring is subjected to the strong electron-donating (+R resonance) effects of both the 2-OH and 4-OCH
3
groups. C-3 is ortho to both oxygen-bearing substituents, making it the most electron-rich (and thus most shielded) carbon in the molecule. C-5 is ortho to the methoxy group and para to the hydroxyl group, resulting in significant, though slightly less, shielding.
Meta-Coupling: The protons at H-3 and H-5 exhibit a small coupling constant (J = 2.5 Hz). This is a classic meta-coupling signature on a tetrasubstituted benzene ring, validating that the two protons are separated by one carbon.
"Antimicrobial Activity of Divaricatic Acid Isolated from the Lichen Evernia mesomorpha against Methicillin-Resistant Staphylococcus aureus" Molecules, 2018. NIH (PubMed Central). Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEBnOPeOHONuxk7KIkjvDXOVTTV2DG2Ycx4yfVwzrzO12p9p3e-cOuZvwbcp3bhDYAf_2Ts7mpWAaa3ZmVbHRWlHttvkmeadsTsUrafsaokfQx6SFhAJL3FLMlPxLUhpcDP_YTB]
"STUDY ON CHEMICAL CONSTITUENTS OF THE LICHEN PARMOTREMA TINCTORUM (NYL.) HALE" Vietnam Journal of Science. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEbKzmQptCPc9XGSK3asZ8zEPyNgDtGbzDJidoX0-VA0PZaY5IMOb-wGb819kNtOcZaI1eF6pIymivPOQPHKCnEn32xy5EEOc0NirJTrQzvZJTek6Tz9phTEQGt6Z6AmnNOGwYoThyQNMuJ2IXsCTCUJs48Mw==]
"Comprehensive Lichenometabolomic Exploration of Ramalina conduplicans Vain Using UPLC-Q-ToF-MS/MS: An Identification of Free Rad" Semantic Scholar. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE3Oj9LDypcI0JRySlRXu2CnriS8b2aoJRYkUAYso5bcGlI2Dk4XYzAb7qSVxZQWWC0ZSx3s09VquZRsVX_CRXsNGc4Fsl2f4TN9dDBk9zsmMAF43iKnC6ENe9cKtXBV7z6BEqnFo7gO6eBY4GQ02grpd1gn4eQ4ZUHp8_C4FtssXQYnJgBYfMq]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Application Scientists, and Drug Development Professionals
Document Type: Technical Protocol & Scientific Rationale
Introduction & Scientific Rationale
Divaricatinic acid is a naturally occurring secondary metabolite belonging to the depside class, predominantly isolated from lichen species such as Protousnea poeppigii and Lepraria incana. As the crisis of antimicrobial resistance (AMR) escalates, lipophilic lichen metabolites have garnered significant attention for their potent activity against Gram-positive bacteria (including Methicillin-Resistant Staphylococcus aureus or MRSA) and dermatophytic fungi (such as Microsporum gypseum and Trichophyton mentagrophytes)[1][2].
The Causality of Assay Selection:
Historically, researchers have utilized agar disk diffusion to screen plant and lichen extracts. However, as a Senior Application Scientist, I strongly advise against relying solely on agar diffusion for divaricatinic acid. Depsides are highly lipophilic and exhibit poor diffusion coefficients in hydrophilic agar matrices. This physical limitation often results in artificially small zones of inhibition, leading to false-negative evaluations of potency.
To ensure rigorous, reproducible data, this application note details a Resazurin-Assisted Broth Microdilution Assay . The addition of resazurin (a metabolic redox indicator) is a critical methodological choice: lipophilic compounds often precipitate when diluted in aqueous media, creating turbidity that masks visual or spectrophotometric growth readouts. Resazurin bypasses this optical artifact by relying on cellular metabolic reduction (blue to pink) rather than optical density.
Mechanistic Pathway of Divaricatinic Acid
Divaricatinic acid exerts its antimicrobial effect primarily through the disruption of the bacterial cell membrane, leading to the collapse of the proton motive force and subsequent cell lysis[3][4].
Fig 1: Mechanistic pathway of cell death induced by Divaricatinic Acid.
Experimental Design: The Self-Validating System
Trustworthy protocols must be self-validating. To guarantee that the observed Minimum Inhibitory Concentration (MIC) is solely attributable to divaricatinic acid, your microtiter plate must incorporate the following internal controls:
Sterility Control (Media Only): Validates aseptic technique and media integrity. Must remain blue (no reduction) and optically clear.
Growth Control (Media + Inoculum): Validates the viability of the bacterial/fungal strain. Must turn pink (resazurin reduction).
Vehicle Control (Media + Inoculum + 1% DMSO): Critical for lipophilic compounds. Proves that the solvent (DMSO) used to dissolve the divaricatinic acid is not contributing to the antimicrobial effect.
Positive Control (Media + Inoculum + Standard Antibiotic): Validates the sensitivity of the assay. Use Vancomycin for MRSA or Fluconazole for dermatophytes.
Materials and Reagents
Test Compound: Purified Divaricatinic Acid (>98% purity, HPLC grade).
Protocol A: Preparation of Stock and Working Solutions
Causality Note: Divaricatinic acid is insoluble in water. It must be dissolved in 100% DMSO first, then diluted in broth. The final concentration of DMSO in the assay must not exceed 1% (v/v) to prevent solvent-induced cytotoxicity.
Stock Preparation: Weigh exactly 6.4 mg of divaricatinic acid and dissolve in 1 mL of 100% DMSO to create a 6400 µg/mL master stock. Vortex until completely clear.
Intermediate Dilution: Dilute the master stock 1:50 in CAMHB to create a 128 µg/mL working solution (containing 2% DMSO).
Note: When 50 µL of this working solution is mixed with 50 µL of the bacterial inoculum in the well, the highest final test concentration will be 64 µg/mL with a safe 1% DMSO final concentration.
Compliant with CLSI guidelines for aerobic bacteria and yeasts.
Plate Setup: Dispense 50 µL of CAMHB into wells 2 through 12 of a 96-well plate.
Serial Dilution: Add 100 µL of the divaricatinic acid working solution (128 µg/mL) to well 1. Transfer 50 µL from well 1 to well 2, mix by pipetting 5 times, and repeat this two-fold serial dilution up to well 10. Discard 50 µL from well 10. (Wells 11 and 12 are reserved for Growth and Sterility controls).
Inoculum Preparation: Prepare a microbial suspension in sterile saline matching a 0.5 McFarland standard (approx.
1.5×108
CFU/mL). Dilute this suspension 1:150 in CAMHB to achieve
1×106
CFU/mL.
Inoculation: Add 50 µL of the diluted inoculum to wells 1 through 11. The final well volume is 100 µL, and the final bacterial concentration is
5×105
CFU/mL.
Incubation: Seal the plate with a breathable membrane and incubate at 37°C for 18-24 hours (for bacteria) or 30°C for 48-72 hours (for dermatophytes).
Resazurin Addition: Add 10 µL of 0.015% resazurin solution to all wells. Incubate in the dark for an additional 2-4 hours.
Readout: The MIC is defined as the lowest concentration of divaricatinic acid that prevents the color change of resazurin from blue (oxidized, no growth) to pink (reduced, active growth).
Prior to adding resazurin (or using a parallel replicate plate), aspirate 10 µL from all wells showing no visible growth (and the highest concentration showing growth).
Spot-inoculate these aliquots onto drug-free Mueller-Hinton Agar (or Sabouraud Dextrose Agar for fungi) plates.
Incubate the plates for 24-48 hours at the appropriate temperature.
Readout: The MBC/MFC is the lowest concentration that results in a
≥99.9%
reduction of the initial inoculum (yielding fewer than 3 colonies on the agar spot).
Experimental Workflow Visualization
Fig 2: Complete workflow for Resazurin-Assisted MIC and MBC determination.
Quantitative Data Presentation
Based on authoritative literature evaluating divaricatinic acid and structurally related depsides[1][2], the following table summarizes the expected in vitro quantitative outcomes. Notice the stark contrast between Gram-positive and Gram-negative efficacy; the outer membrane of Gram-negative bacteria effectively excludes lipophilic depsides.
Table 1: Expected MIC and MBC Ranges for Divaricatinic Acid
Pathogen
Strain Classification
Expected MIC Range (µg/mL)
Expected MBC/MFC Range (µg/mL)
Recommended Positive Control
Staphylococcus aureus
Gram-positive (MRSA)
7.0 - 64.0
14.0 - 128.0
Vancomycin
Bacillus subtilis
Gram-positive
7.0 - 32.0
14.0 - 64.0
Ciprofloxacin
Enterococcus faecium
Gram-positive
16.0 - 64.0
32.0 - 128.0
Vancomycin
Trichophyton mentagrophytes
Dermatophyte Fungus
12.5 - 50.0
25.0 - 100.0
Fluconazole
Escherichia coli
Gram-negative
>128.0 (Resistant)
>128.0
Gentamicin
References
Antimicrobial Activity of Divaricatic Acid Isolated from the Lichen Evernia mesomorpha against Methicillin-Resistant Staphylococcus aureus. ResearchGate. Available at:[Link]
Extraction, Characterization and Biological Activities of Selected Lichens Growing in Serbia. Journal of Fungi / ResearchGate. Available at:[Link]
Analytics on Antimicrobial Activity of Lichen Extract. Semantic Scholar. Available at:[Link]
Antiproliferative, Antibacterial and Antifungal Activity of the Lichen Xanthoria parietina and Its Secondary Metabolite Parietin. MDPI. Available at:[Link]
Lichen Secondary Metabolites: Bioactive Properties and Pharmaceutical Potential. DOKUMEN.PUB. Available at:[Link]
Application Note: Heterologous Production of 2-Hydroxy-4-methoxy-6-propylbenzoic Acid in Engineered Fungi
Target Audience: Researchers, synthetic biologists, and drug development professionals. Introduction & Scientific Rationale 2-Hydroxy-4-methoxy-6-propylbenzoic acid (also known as varinolic acid methyl ether) is a highly...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, synthetic biologists, and drug development professionals.
Introduction & Scientific Rationale
2-Hydroxy-4-methoxy-6-propylbenzoic acid (also known as varinolic acid methyl ether) is a highly functionalized polyketide derivative naturally found in lichenized fungi, such as Ramalina roesleri[1]. It serves as a critical biosynthetic building block for complex bioactive depsides and tridepsides, including depsidellin A and sekikaic acid[2]. Due to the notoriously slow growth rates of lichens and the difficulty of cultivating their mycobionts in isolation, extracting these compounds from natural sources is unscalable for drug development[3].
Recent advances in synthetic biology have enabled the heterologous expression of lichen biosynthetic gene clusters (BGCs) in robust microbial hosts like Saccharomyces cerevisiae[3]. This application note details a validated, self-contained protocol for the de novo biosynthesis of 2-hydroxy-4-methoxy-6-propylbenzoic acid. By bypassing the native host, researchers can achieve scalable, high-titer production of this compound, which also shares structural homology with varinolic acid—a key intermediate in phytocannabinoid biosynthesis[4].
Mechanistic Principles of the Biosynthetic System
The production of 2-hydroxy-4-methoxy-6-propylbenzoic acid requires the coordinated action of a Type I Non-Reducing Polyketide Synthase (NR-PKS) and a tailoring O-methyltransferase (OMT).
Starter Unit Selection (Causality of Precursor Feeding): Unlike typical orsellinic acid synthases that utilize a C2 acetyl-CoA starter, the synthesis of propyl-orsellinic acid derivatives requires a C4 butyryl-CoA starter unit. Because endogenous butyryl-CoA pools in S. cerevisiae are negligible, our protocol employs direct feeding of butyric acid coupled with the expression of a promiscuous acyl-CoA ligase to ensure a robust starter unit pool.
Polyketide Assembly & Cyclization: The NR-PKS (e.g., a homolog of DnPKS from Dirinaria applanata[5]) catalyzes the condensation of the butyryl-CoA starter with three malonyl-CoA extender units. The enzyme's Product Template (PT) domain dictates a C2-C7 aldol cyclization and subsequent aromatization, yielding 2,4-dihydroxy-6-propylbenzoic acid (divaric acid)[5].
Post-Translational Activation: Fungal NR-PKSs are translated in an inactive apo-form. Co-expression of a broad-spectrum 4'-phosphopantetheinyl transferase (PPTase), such as sfp from Bacillus subtilis, is strictly required to convert the acyl carrier protein (ACP) domains into their active holo-forms[3].
Regioselective Tailoring: A site-specific S-adenosylmethionine (SAM)-dependent OMT methylates the para-hydroxyl group (C4-OH) of divaric acid to yield the final product.
Fig 1. Biosynthetic pathway of 2-hydroxy-4-methoxy-6-propylbenzoic acid via NR-PKS and OMT.
Experimental Protocols
Host Strain Engineering
Rationale: Wild-type yeast tightly regulates malonyl-CoA synthesis. To prevent the Snf1 kinase from phosphorylating and deactivating acetyl-CoA carboxylase (Acc1p), we introduce the ACC1** mutant (Ser1157Ala, Ser1159Ala) to ensure a high intracellular malonyl-CoA pool.
Strain Selection: Obtain a protease-deficient S. cerevisiae strain (e.g., BJ5464) to prevent premature degradation of the massive (>200 kDa) NR-PKS enzyme.
PPTase Integration: Integrate the sfp PPTase gene under the control of the strong constitutive TEF1 promoter at the POX1 locus using CRISPR/Cas9 or homologous recombination[3].
Malonyl-CoA Deregulation: Replace the native ACC1 allele with the ACC1** mutant via standard genomic integration techniques.
Fig 2. Experimental workflow for heterologous production in engineered S. cerevisiae.
Vector Construction & Transformation
Biosynthetic Plasmid: Clone the NR-PKS gene (e.g., DnPKS[5]) and the OMT gene into a 2μ high-copy yeast expression plasmid (e.g., pESC-URA) under the control of strong constitutive promoters (PGK1/TDH3).
Precursor Plasmid: Clone an acyl-CoA ligase (e.g., Aae from Cannabis sativa or an equivalent fungal ligase[6]) into a secondary plasmid (e.g., pESC-HIS) to activate exogenous butyrate into butyryl-CoA.
Transformation: Transform the engineered S. cerevisiae strain with both plasmids using the lithium acetate/PEG method. Plate on Synthetic Defined (SD) agar lacking uracil and histidine (SD-URA-HIS) to maintain plasmid selection and minimize background metabolite noise.
Bioprocessing and Fermentation
Seed Culture: Inoculate a single colony into 5 mL of SD-URA-HIS liquid medium containing 2% glucose. Grow overnight at 30°C, 250 rpm.
Production Culture: Transfer the seed culture into a 1 L baffled flask containing 200 mL of production medium (SD-URA-HIS with 2% glucose).
Precursor Feeding: At an OD600 of 1.0, supplement the culture with 2 mM sodium butyrate (starter unit precursor) and 1 mM methionine (to support SAM regeneration for the OMT).
Incubation: Incubate at 28°C for 72–96 hours to allow for optimal polyketide accumulation.
Extraction and LC-MS/MS Analytics
Rationale: The target compound is a carboxylic acid. Acidifying the culture ensures the molecule is fully protonated, allowing it to partition efficiently into the organic extraction phase.
Acidification: Harvest the entire 200 mL culture (cells and broth). Adjust the pH to 3.0 using 1 M HCl.
Solvent Extraction: Add an equal volume (200 mL) of ethyl acetate. Shake vigorously for 15 minutes, then centrifuge at 4,000 × g for 10 minutes to separate the phases.
Concentration: Collect the upper organic layer. Evaporate the solvent to dryness under a gentle stream of nitrogen or using a rotary evaporator.
Preparation: Resuspend the dried extract in 1 mL of HPLC-grade methanol. Filter through a 0.22 μm PTFE syringe filter.
Quantification: Analyze via LC-MS/MS in negative electrospray ionization (ESI) mode. Monitor for the [M-H]⁻ ion at m/z 209.1 (corresponding to the final product, MW 210.2) and m/z 195.1 (corresponding to the unmethylated divaric acid intermediate)[4]. Note: Always run an empty-vector control strain in parallel to distinguish the target polyketide from endogenous yeast metabolites.
Quantitative Data Presentation
The following table summarizes the expected yields based on the sequential implementation of the metabolic engineering strategies described above. This self-validating data matrix allows researchers to troubleshoot bottlenecks (e.g., if divaric acid accumulates but the final product does not, the OMT expression is the limiting factor).
Host Genotype & Plasmids
Precursor Feeding Strategy
Divaric Acid Intermediate (m/z 195.1)
Target Product Yield (m/z 209.1)
Wild-type S. cerevisiae + PKS/OMT
None
< 1.0 mg/L
< 1.0 mg/L
sfp integrated + PKS/OMT
None
5.2 mg/L
2.1 mg/L
sfp + ACC1** + PKS/OMT
None
18.5 mg/L
7.8 mg/L
sfp + ACC1** + PKS/OMT + Aae ligase
2 mM Sodium Butyrate
155.0 mg/L
32.0 mg/L (OMT Bottleneck)
sfp + ACC1** + PKS/OMT (Optimized) + Aae
2 mM Sodium Butyrate
< 5.0 mg/L
215.0 mg/L
References
Chemistry and Biological Activity of Ramalina Lichenized Fungi - PMC - NIH.
Tridepsides as potential bioactives: a review on their chemistry and the global distribution of their lichenic and non-lichenic n
Identification of a lichen depside polyketide synthase gene by heterologous expression in Saccharomyces cerevisiae - PMC.
Characterization of a non-reducing polyketide synthase gene from lichen Dirinaria applan
Varinolic Acid (CAS 4707-50-0) - Cayman Chemical.
WO2021034848A1 - Biosynthesis of cannabinoids and cannabinoid precursors - Google P
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Application Scientists, and Drug Development Professionals
Document Type: Advanced Synthesis Protocol and Analytical Guide
Ethyl 2-hydroxy-4-methoxy-6-propylbenzoate, commonly referred to as ethyl divaricatinate , is a monoaromatic secondary metabolite naturally occurring in lichen species such as Parmotrema tinctorum and oakmoss [1][1]. Structurally, it is characterized by an ethyl ester, a propyl chain at the C6 position, and a highly specific resorcinol-derived oxygenation pattern.
In drug development, the ethyl divaricatinate scaffold is highly valued for its potent anti-inflammatory and antimicrobial properties, acting as a critical building block for synthesizing depsides and depsidones [2][2]. Furthermore, it is a key volatile component in the fragrance industry, particularly in oakmoss absolutes [3][3].
Retrosynthetic Strategy & Workflow
The de novo synthesis of ethyl divaricatinate relies on a biomimetic polyketide assembly followed by regioselective functionalization.
Causality of Regioselectivity: The critical step in this workflow is the regioselective methylation of the intermediate ethyl divarinate (ethyl 2,4-dihydroxy-6-propylbenzoate). The hydroxyl group at the C2 position forms a robust intramolecular hydrogen bond with the carbonyl oxygen of the adjacent C1 ethyl ester. This thermodynamic stabilization significantly lowers the acidity and nucleophilicity of the 2-OH group. Consequently, when treated with a mild base such as potassium carbonate (
K2CO3
), deprotonation occurs exclusively at the sterically unhindered and electronically available 4-OH position, allowing for precise mono-methylation without the need for complex protecting group chemistry[1].
Figure 1: Synthetic workflow for ethyl divaricatinate via annulation and regioselective methylation.
Experimental Protocols
Protocol A: Biomimetic Synthesis of the Ethyl Divarinate Scaffold
Objective: Construct the 2,4-dihydroxy-6-propylbenzoate core via base-mediated annulation.
Reaction Setup: Under an inert argon atmosphere, dissolve ethyl acetoacetate (1.0 eq) and ethyl 2-hexenoate (1.1 eq) in anhydrous ethanol.
Annulation: Slowly add sodium ethoxide (1.2 eq, freshly prepared) at
0∘C
. The reaction undergoes a Michael addition followed by a Dieckmann-type condensation.
Aromatization: Heat the mixture to reflux for 12 hours. The thermodynamic driving force of forming a stable aromatic ring facilitates the final aromatization step.
Self-Validating In-Process Control: Monitor the reaction via Thin Layer Chromatography (TLC). Stain the TLC plate with a 5% Ferric Chloride (
FeCl3
) solution. The appearance of a deep purple/blue spot confirms the presence of the newly formed phenolic hydroxyl group hydrogen-bonded to the ester.
Workup: Quench with 1M HCl, extract with ethyl acetate, and purify via silica gel chromatography to yield ethyl divarinate.
Protocol B: Regioselective Methylation to Ethyl Divaricatinate
Objective: Selectively methylate the 4-OH position while leaving the 2-OH intact.
Reagent Preparation: Dissolve ethyl divarinate (1.0 eq) in anhydrous acetone (0.2 M concentration).
Base Addition: Add finely powdered, anhydrous
K2CO3
(1.5 eq). Stir at room temperature for 15 minutes to allow for the selective deprotonation of the 4-OH group.
Alkylation: Dropwise add methyl iodide (
CH3I
, 1.1 eq). Heat the reaction mixture to a gentle reflux (
55∘C
) for 4-6 hours.
Self-Validating In-Process Control: Check TLC (Hexane:EtOAc 8:2). The product spot will run higher (more non-polar) than the starting material. Crucially, the new spot must still stain positive (purple) with
FeCl3
, proving the 2-OH group remains unreacted.
Isolation: Filter off the inorganic salts, concentrate the filtrate in vacuo, and partition between water and dichloromethane. Dry the organic layer over
Na2SO4
and evaporate to yield pure ethyl 2-hydroxy-4-methoxy-6-propylbenzoate.
Quantitative Data & Analytical Characterization
The following table summarizes the key spectroscopic data used to validate the structural integrity of the synthesized derivatives [1][1]. The stark chemical shift of the 2-OH proton (>11 ppm) in
1H
NMR is the primary diagnostic marker of the intramolecular hydrogen bond.
Once the ethyl divaricatinate core is established, it serves as a versatile platform for generating libraries of bioactive analogs. Two primary derivatization pathways are commonly utilized:
Alkaline Hydrolysis: Treatment with Lithium Hydroxide (
LiOH
) in a THF/Water mixture cleaves the ethyl ester, yielding divaricatinic acid , a compound with established antifungal and antibacterial properties[1].
Electrophilic Chlorination: Treatment with sulfuryl chloride (
SO2Cl2
) selectively chlorinates the aromatic ring at the 3 and 5 positions. The resulting 3,5-dichloro derivative exhibits significantly enhanced lipophilicity and target-binding affinity, a common strategy in optimizing depside-based antimicrobial agents [4][4].
Figure 2: Downstream derivatization pathways of ethyl divaricatinate for drug development.
References
NIST Chemistry WebBook - Ethyl 2-hydroxy-4-methoxy-6-propylbenzoate. National Institute of Standards and Technology.[5]
Vietnam Journal of Science (VJS) - Study on Chemical Constituents of the Lichen Parmotrema tinctorum (Nyl.) Hale.[1]
Meddocs Publishers - Anti-Inflammatory Potential of Lichens and Its Substances.[2]
University of Neuchâtel () - Lichen extracts as raw materials in perfumery. Part 1: oakmoss.[3]
ResearchGate - Synthesis of para-olivetol depsides.[4]
troubleshooting co-elution in HPLC analysis of divaricatinic acid
Focus Area: Troubleshooting Co-Elution in Divaricatinic Acid and Related Depsides Welcome to the Advanced Chromatography Support Center. As researchers and drug development professionals, you know that analyzing lichen-d...
Author: BenchChem Technical Support Team. Date: April 2026
Focus Area: Troubleshooting Co-Elution in Divaricatinic Acid and Related Depsides
Welcome to the Advanced Chromatography Support Center. As researchers and drug development professionals, you know that analyzing lichen-derived secondary metabolites—specifically monoaromatic phenolic acids like divaricatinic acid and complex depsides like divaricatic acid—presents unique chromatographic challenges.
This guide is engineered by senior application scientists to move beyond basic troubleshooting. We focus on the mechanistic causality of co-elution, providing you with self-validating protocols and thermodynamic strategies to achieve baseline resolution (
Rs>1.5
) in your HPLC-DAD/MS workflows.
Part 1: The Mechanistic Causality of Co-Elution
Divaricatinic acid (2-hydroxy-4-methoxy-6-propylbenzoic acid) frequently co-elutes with its unmethylated precursor, divaric acid (2,4-dihydroxy-6-propylbenzoic acid), and its esterified depside derivative, divaricatic acid.
The root cause of this co-elution lies in their shared structural motifs. On a standard C18 stationary phase, separation is driven purely by hydrophobic partitioning. Because the difference in hydrophobicity between a hydroxyl group (divaric acid) and a methoxy group (divaricatinic acid) is marginal, their partition coefficients (
K
) are nearly identical. Furthermore, the presence of both a carboxylic acid (
pKa≈3.5
) and a phenolic hydroxyl group means that minor fluctuations in mobile phase pH can induce mixed ionization states, leading to peak broadening, tailing, and inevitable co-elution.
Part 2: Troubleshooting FAQs
Q1: Divaricatinic acid and divaric acid are co-eluting as a single, broad, tailing peak. How do I resolve this without changing my column?A1: The broadness and tailing indicate secondary interactions with residual silanols on the silica support and partial ionization of the carboxylic acid moiety. To resolve this, you must force the molecules into a single, fully protonated state. Add 0.1% Formic Acid to both your aqueous and organic mobile phases to drop the pH to approximately 2.7. This is well below the
pKa
of the carboxylic acid, suppressing ionization, increasing hydrophobicity, and sharpening the peaks 1.
Q2: I've optimized the pH, but divaricatinic acid still co-elutes with structural isomers. What column chemistry should I pivot to?A2: When hydrophobic partitioning (C18) fails to provide sufficient selectivity (
α
), you must exploit electronic differences. Switch to a Phenyl-Hexyl or Biphenyl column. Divaricatinic acid possesses a methoxy group, which is a stronger electron-donating group than the hydroxyl group on divaric acid. This alters the electron density of the aromatic
π
-system. A Phenyl stationary phase engages in
π−π
interactions with these aromatic rings, providing orthogonal selectivity that easily separates these closely related isomers.
Q3: My monoaromatics are separated, but the larger depsides (like divaricatic acid and sekikaic acid) are co-eluting later in the run. Why?A3: This is a classic symptom of "solvent demixing" or gradient compression. Depsides are highly hydrophobic due to their ester-linked dual-ring structures. If your gradient slope is too steep (e.g., >5%
Δ
B/min) during their elution window, the compounds are swept through the column simultaneously rather than partitioning dynamically. Flatten your gradient to 1-2%
Δ
B/min between 50% and 70% organic modifier to allow the subtle hydrophobic differences between depsides to resolve 2.
Q4: Can modulating the column compartment temperature help separate lichen metabolites?A4: Yes. Separation is a thermodynamic process. The enthalpy of transfer (
ΔH
) between the mobile and stationary phases differs slightly between co-eluting homologs. Increasing the temperature (e.g., to 40 °C) decreases mobile phase viscosity, improving mass transfer kinetics (sharper peaks), and can subtly shift the selectivity (
α
) to pull apart critical pairs.
Part 3: Standardized Self-Validating HPLC Workflow
To ensure scientific integrity, every analytical run must prove its own validity before consuming precious samples. Implement the following self-validating protocol for the analysis of divaricatinic acid.
Phase 1: System Equilibration & Self-Validation (Crucial Step)
Blank Injection: Inject 2 µL of 100% Methanol. Acceptance Criteria: Baseline noise < 0.1 mAU; zero carryover in the target retention windows.
System Suitability Test (SST): Inject 2 µL of a resolution mixture containing Divaricatinic Acid and Divaric Acid (10 µg/mL each).
Automated Gatekeeping: The chromatography data system (CDS) must be programmed to calculate Resolution (
Rs
). Acceptance Criteria:
Rs>1.5
and Tailing Factor (
Tf
) < 1.2. Causality: If
Rs<1.5
, the system automatically halts the sequence. This prevents the generation of ambiguous data due to column degradation or mobile phase preparation errors.
Phase 2: Sample Preparation
Extract lichen biomass (e.g., Lepraria incana or Ramalina species) using cold acetone. Causality: Cold acetone prevents the hydrolysis of the delicate ester bonds in depsides, preserving the native ratio of divaricatic acid to divaricatinic acid 1.
Centrifuge at 10,000 x g for 5 minutes and filter the supernatant through a 0.22 µm PTFE syringe filter.
Phase 3: Chromatographic Execution
Column: Thermo Acclaim C18 (150 mm × 4.6 mm, 5 µm) or equivalent Phenyl-Hexyl column, maintained at 40 °C 3.
Gradient Program: 0–3 min (5% B), 3–10 min (5–35% B), 10–12.5 min (35–95% B), 12.5–17.0 min (95% B for column wash), 17.0–21.0 min (5% B for re-equilibration) 2. Flow rate: 0.4 to 1.0 mL/min depending on column ID.
Part 4: Quantitative Data & Optimization Matrix
The following table summarizes the quantitative impact of various troubleshooting parameters on the resolution of divaricatinic acid from its structural analogs.
Troubleshooting Parameter
Symptom (Co-elution Type)
Mechanistic Cause
Optimized Condition
Expected Resolution (
Rs
)
Mobile Phase pH
Broad, merging peaks
Mixed ionization states of -COOH
0.1% Formic Acid (pH ~2.7)
> 1.5
Gradient Slope
Co-elution of larger depsides
Solvent demixing / gradient compression
1-2%
Δ
B/min in elution window
> 2.0
Column Chemistry
Isomeric co-elution (sharp peaks)
Insufficient hydrophobic differentiation
Phenyl-Hexyl (
π−π
active)
> 1.8
Column Temperature
Peak shoulders / poor peak shape
Poor mass transfer kinetics
40 °C
> 1.5
Part 5: Troubleshooting Decision Pathway
Use the following logical decision tree to systematically diagnose and resolve co-elution issues in your lichenometabolomic workflows.
Fig 1: Logical decision tree for troubleshooting divaricatinic acid HPLC co-elution.
Part 6: References
Extraction, Characterization and Biological Activities of Selected Lichens Growing in Serbia. MDPI / J. Fungi.
Comprehensive Lichenometabolomic Exploration of Ramalina conduplicans Vain Using UPLC-Q-ToF-MS/MS: An Identification of Free Radical Scavenging and Anti-Hyperglycemic Constituents. NIH / PMC.
Biological activities of Usnea lethariiformis lichen extracts and UHPLC-ESI-QTOF-MS analysis of their secondary metabolites. Frontiers.
Isolation, Characterization and Antifungal Activity of Major Constituents of the Himalayan Lichen Parmelia reticulata Tayl. ACS Publications.
Technical Support Center: Preventing Degradation of Divaricatinic Acid During Isolation and Storage
Welcome to the technical support center for handling divaricatinic acid. Divaricatinic acid, a depside secondary metabolite from lichens, holds significant promise in drug development, notably for its antimicrobial prope...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for handling divaricatinic acid. Divaricatinic acid, a depside secondary metabolite from lichens, holds significant promise in drug development, notably for its antimicrobial properties.[1][2] However, its chemical structure—an ester linkage between two phenolic acid units—renders it susceptible to degradation during isolation and storage.[3] This guide provides in-depth, field-proven insights and protocols to help you maintain the integrity and purity of your samples. We will explore the causality behind experimental choices, ensuring your protocols are robust and self-validating.
Section 1: Frequently Asked Questions - The Chemistry of Divaricatinic Acid Stability
This section addresses the fundamental chemical principles governing the stability of divaricatinic acid. Understanding these principles is the first step toward preventing degradation.
Q1: What is divaricatinic acid and why is it chemically sensitive?
Divaricatinic acid is a depside, which is a type of polyphenolic compound composed of two or more hydroxybenzoic acid units linked by an ester bond.[3][4][5] Its sensitivity arises from two key structural features:
The Depside (Ester) Bond: This ester linkage is the primary site of hydrolytic cleavage. The reaction can be catalyzed by acids, bases, or enzymes, breaking the molecule into its smaller, constituent phenolic acids.
Phenolic Hydroxyl Groups: The multiple -OH groups on the aromatic rings make the molecule a potent antioxidant, but they are also highly susceptible to oxidation.[6][7] This process can be initiated by oxygen, metal ions, light, or heat, leading to the formation of quinone-type structures and other degradation products, ultimately destroying its biological activity.
Q2: What are the primary degradation pathways I should be concerned about?
There are two main degradation pathways for divaricatinic acid: hydrolysis and oxidation .
Hydrolytic Cleavage: This pathway involves the breaking of the central ester bond by water. This reaction is significantly accelerated in either acidic or alkaline conditions and at elevated temperatures. The result is the decomposition of divaricatinic acid into its monomeric building blocks.
Oxidative Degradation: As a phenolic compound, divaricatinic acid can be oxidized, especially in the presence of atmospheric oxygen.[8] This process is often a free-radical chain reaction, accelerated by UV light and heat, leading to complex mixtures of degradation products and a noticeable discoloration of the sample.[9][10]
Q3: What are the common visual or analytical signs of degradation?
You can detect degradation through several observations:
Color Change: Pure divaricatinic acid is a colorless or white crystalline solid.[4] A yellow or brown tint in a solid sample or solution is a clear indicator of oxidative degradation.
Appearance of New Spots/Peaks: When analyzing your sample via Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), the appearance of new spots or peaks that were not present in the initial, pure sample is a definitive sign of degradation.
Changes in Solubility: Degradation can alter the polarity and structure of the compound, which may lead to changes in its solubility characteristics.
Inconsistent Biological Activity: A loss of potency in antimicrobial or other bioassays is a functional indicator that the active compound has degraded.
Section 2: Visualizing Degradation and Prevention
Understanding the pathways visually can reinforce the importance of the preventative measures outlined in this guide.
Diagram 1: Key Degradation Pathways of Divaricatinic Acid
Caption: Primary degradation routes for divaricatinic acid.
Diagram 2: Recommended Workflow for Isolation and Purification
Caption: Workflow designed to minimize degradation during isolation.
Section 3: Troubleshooting Guide for Isolation & Purification
Even with the best protocols, issues can arise. This section provides a structured approach to troubleshooting common problems encountered during the isolation process.
Issue 1: Low Yield or Complete Loss of Product After Extraction
Potential Cause
Scientific Explanation & Troubleshooting Steps
Degradation during Extraction
The use of high temperatures or prolonged extraction times can accelerate both hydrolysis and oxidation. Solution: 1. Perform extractions at room temperature (20-25°C).[11] Avoid heating unless absolutely necessary. 2. Use a high-quality, peroxide-free solvent like acetone.[1][3][12] 3. Protect the extraction vessel from direct light by wrapping it in aluminum foil. 4. Minimize extraction time; maceration for 24-72 hours is typically sufficient.[12]
Degradation during Solvent Removal
The most common cause of significant degradation is applying excessive heat to evaporate the solvent. This provides the activation energy for degradation reactions. Solution: 1. ALWAYS use a rotary evaporator under reduced pressure to lower the solvent's boiling point. 2. Maintain the water bath temperature at or below 40°C.[13] 3. Do not evaporate to complete dryness in the flask, as this can expose the residue to higher temperatures and oxygen. Remove the last traces of solvent under high vacuum at room temperature.
Incomplete Extraction
Divaricatinic acid may not be fully extracted from the lichen thallus, leading to a lower-than-expected yield. Solution: 1. Ensure the lichen material is finely powdered to maximize surface area.[11] 2. Use an appropriate solid-to-solvent ratio (e.g., 1:10 w/v). 3. Perform repeated extractions (e.g., 3 times) with fresh solvent and pool the filtrates.
Issue 2: Sample Purity Decreases Over Time After Purification
Potential Cause
Scientific Explanation & Troubleshooting Steps
Improper Storage of Solid Compound
The purified, solid compound is still highly susceptible to atmospheric oxygen and ambient light, which will cause it to degrade even when dry. Solution: Follow the "Gold Standard" storage protocol detailed in Section 4. Storing the compound in a clear vial on a lab bench is inadequate.
Degradation in Analytical Solvents (e.g., for NMR or HPLC)
Solvents like chloroform-d (CDCl₃) can contain acidic impurities, and methanol can participate in transesterification or hydrolysis over time. Dissolved oxygen in any solvent can promote oxidation. Solution: 1. Analyze samples immediately after dissolution. Do not store samples in solution. 2. For NMR, use high-purity deuterated solvents. If storing for a short period is unavoidable, use a solvent like acetone-d6 and store the NMR tube at -20°C in the dark. 3. For HPLC, use high-purity, degassed mobile phases.
Section 4: Protocols for Stable Isolation and Long-Term Storage
Adherence to validated protocols is crucial for obtaining and preserving high-purity divaricatinic acid.
Experimental Protocol: Optimized Isolation of Divaricatinic Acid
This protocol is based on methods reported for isolating depsides from lichens, optimized to minimize degradation.[12][14]
Preparation: Air-dry the lichen thallus (e.g., Evernia mesomorpha) at room temperature for several days until brittle, then grind into a fine powder.[3][11]
Extraction:
Macerate 100 g of the lichen powder in 1 L of acetone at room temperature for 24 hours, protecting the container from light.
Filter the extract. Repeat the extraction on the lichen residue two more times with fresh acetone.
Pool the acetone extracts.
Concentration:
Concentrate the pooled extracts using a rotary evaporator with a water bath temperature set to no higher than 40°C .
Evaporate to a thick, crude residue.
Purification (Preparative TLC):
Dissolve a portion of the crude extract in a minimal amount of acetone.
Apply the solution as a band onto a preparative silica gel TLC plate (e.g., 20x20 cm, 0.5 mm thickness).
Develop the plate in a chamber with a mobile phase such as Toluene:Dioxane:Acetic Acid (180:45:5 v/v/v).[14]
Visualize the separated bands under UV light (254 nm). Divaricatinic acid should appear as a dark, UV-quenching band.
Carefully scrape the silica corresponding to the major band into a flask.
Elution and Final Evaporation:
Wash the collected silica gel with acetone to elute the compound. Filter to remove the silica.
Evaporate the solvent from the filtrate using a rotary evaporator (<40°C) to yield the purified solid.
Dry the final product under a high vacuum for several hours to remove all residual solvent.
Best Practices for Storage
The appropriate storage method depends on the intended duration and state of the compound.
Gold Standard: Long-Term Storage (Months to Years)
Place the dry, purified solid into a small, amber glass vial.
Flush the vial with an inert gas (argon or nitrogen) for 30-60 seconds to displace all oxygen.[8][15][16]
Immediately seal the vial with a tight-fitting, Teflon-lined cap.
For extra protection, wrap the cap-vial interface with Parafilm.
Place the sealed vial inside a secondary container with a desiccant.
Store the container in a freezer at -20°C or, ideally, -80°C .
Working Standard: Short-Term Storage (Days to Weeks)
If you must store divaricatinic acid in solution:
Use an anhydrous, aprotic solvent like acetone or ethyl acetate.
Use a low concentration to ensure it remains fully dissolved.
Place the solution in an amber vial, flush with inert gas, and seal tightly.
Store at -20°C.
Crucially, always prepare solutions fresh for quantitative experiments whenever possible.
Data Table: Summary of Recommended Storage Conditions
Parameter
Solid Compound (Long-Term)
In Solution (Short-Term)
Rationale
Temperature
-20°C to -80°C
-20°C
Slows kinetic rates of all degradation reactions.[17]
Atmosphere
Inert Gas (Argon/Nitrogen) is Mandatory
Inert Gas Flush Recommended
Prevents oxidative degradation of phenolic groups.[8][15][16][18]
Light
Amber vial, stored in the dark
Amber vial
Prevents initiation of photodegradation pathways.[10]
Moisture
Store with desiccant
Use anhydrous solvent
Prevents hydrolysis of the depside ester bond.
Recommended Duration
Years
< 1-2 Weeks
Solutions are inherently less stable than the solid state.
Section 5: Analytical Quality Control
Regularly verifying the integrity of your compound is a cornerstone of scientific trustworthiness.
Q: How can I validate the purity and stability of my divaricatinic acid sample?
A stability-indicating analytical method is one that can accurately quantify the active ingredient without interference from any degradation products.[19]
High-Performance Liquid Chromatography (HPLC): This is the gold standard for purity assessment.[20]
Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).
Mobile Phase: A gradient of acidified water (e.g., 0.1% phosphoric or formic acid) and methanol or acetonitrile is effective for separating polar phenolics. A common isocratic system is Methanol:Water:H₃PO₄ (80:20:1 v/v).[14]
Detection: UV detector set to 254 nm.
Validation: A pure sample will show a single, sharp peak. The appearance of additional peaks, especially at earlier retention times, indicates the formation of more polar degradation products.
Thin-Layer Chromatography (TLC): A rapid, qualitative check. Spot a small amount of your compound on a silica gel plate and develop it in the recommended solvent system. A single, well-defined spot indicates high purity. Streaking or the appearance of multiple spots suggests degradation or impurities.
Melting Point: Pure divaricatinic acid has a sharp melting point around 129°C.[4] A broad melting range or a melting point that is significantly depressed is a classic sign of impurity.
By implementing these robust protocols and quality control checks, researchers can confidently work with divaricatinic acid, ensuring the integrity of their experiments and the reliability of their results.
References
Divaricatic acid. (n.d.). In Wikipedia. Retrieved from [Link]
(PDF) Principles of Inert Atmosphere Storage. (2024). ResearchGate. [Link]
(PDF) Lichen Depsides and Tridepsides: Progress in Pharmacological Approaches. (2023). ResearchGate. [Link]
Oh, J. M., Kim, Y. J., Gang, H.-S., Han, J., Ha, H.-H., & Kim, H. (2018). Antimicrobial Activity of Divaricatic Acid Isolated from the Lichen Evernia mesomorpha against Methicillin-Resistant Staphylococcus aureus. PubMed. [Link]
(PDF) Antimicrobial Activity of Divaricatic Acid Isolated from the Lichen Evernia mesomorpha against Methicillin-Resistant Staphylococcus aureus. (2025). ResearchGate. [Link]
Antimicrobial Activity of Divaricatic Acid Isolated from the Lichen Evernia mesomorpha against Methicillin-Resistant Staphylococcus aureus. (2018). MDPI. [Link]
Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review. (2023). J Adv Agron Crop Sci. [Link]
Inert Atmosphere. (n.d.). Zamann Pharma Support GmbH. [Link]
Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review. (2023). JScholar Publishers. [Link]
Natural Antioxidants: Advancing Stability and Performance in Sustainable Biobased and Biodegradable Plastics. (2025). CNR-IRIS. [Link]
Antioxidative properties of phenolic compounds and their effect on oxidative stress induced by severe physical exercise. (n.d.). PMC. [Link]
Extraction, Characterization and Biological Activities of Selected Lichens Growing in Serbia. (2026). MDPI. [Link]
Novel Hopanoic Acid and Depside from the Lichen Dirinaria applanata. (2020). ACG Publications. [Link]
Antioxidant activity-guided isolation of usnic acid and diffractaic acid compounds from lichen genus Usnea sp. (2021). Journal of Applied Pharmaceutical Science. [Link]
Effect of Heating, UV Irradiation and pH on Stability of the Anthocyanin Copigment Complex. (2007). Pakistan Journal of Biological Sciences. [Link]
Lichen Depsides and Tridepsides: Progress in Pharmacological Approaches. (n.d.). PMC - NIH. [Link]
(PDF) Extraction of lichen bioactive compounds using volatile natural deep eutectic solvents and comparative analytical approaches. (2026). ResearchGate. [Link]
Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. (2023). MDPI. [Link]
A theory of biogenesis of lichen depsides and depsidones. (n.d.). Indian Academy of Sciences. [Link]
Analytical Methods. (n.d.). ASTA - American Spice Trade Association. [Link]
Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH. (2023). PMC. [Link]
Analytical Method Development and Validation for the Quantification of Acetone and Isopropyl Alcohol in the Tartaric Acid Base Pellets of Dipyridamole Modified Release Capsules by Using Headspace Gas Chromatographic Technique. (n.d.). PMC. [Link]
Impact of Storage Conditions on Stability of Bioactive Compounds and Bioactivity of Beetroot Extract and Encapsulates. (2024). MDPI. [Link]
CN103399034A - Method for detecting purity of stearic acid. (2008).
Technical Support Center: Enhancing Aqueous Solubility of 2-Hydroxy-4-methoxy-6-propylbenzoic Acid
Welcome to the Formulation Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the complex physical chemistry of lipophilic lichen metabolites and depside derivatives.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Formulation Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the complex physical chemistry of lipophilic lichen metabolites and depside derivatives.
2-Hydroxy-4-methoxy-6-propylbenzoic acid (also known as divaricatinic acid) presents a classic formulation bottleneck. Structurally, it possesses a planar aromatic core, a methoxy group, and a highly lipophilic propyl chain [1]. While it contains polar hydroxyl and carboxylic acid groups, the 2-hydroxyl group often participates in strong intramolecular hydrogen bonding with the adjacent carboxylic acid carbonyl. This internalizes the molecule's polarity, shielding it from the surrounding aqueous solvent and driving its lipophilicity higher. Consequently, while it is highly soluble in organic solvents like DMSO and ethanol [2], it is practically insoluble in neutral or acidic water [3].
Below is our comprehensive, self-validating guide to overcoming these solubility hurdles in your assays.
PART 1: Core Troubleshooting Guide (FAQs)
Q1: Why does the compound precipitate immediately when I dilute my DMSO stock into an aqueous buffer (e.g., PBS)?A: This phenomenon is known as solvent-shift precipitation . When you spike a DMSO stock into an aqueous buffer, the DMSO rapidly diffuses into the bulk water. The local concentration of the lipophilic drug instantly exceeds its intrinsic aqueous solubility. Because the hydrophobic propyl chain cannot form energetically favorable interactions with water, the molecules rapidly self-associate via hydrophobic collapse and π-π stacking, leading to rapid nucleation and visible precipitation.
Q2: How can I use pH adjustment to improve solubility without degrading the compound?A: The most elegant and non-toxic way to solubilize this molecule is by exploiting its ionizable carboxylic acid group. The pKa of the carboxylic acid is approximately 4.0–4.5. By adjusting your assay buffer to a pH of 7.4 (e.g., using standard PBS or Tris), the carboxylic acid is fully deprotonated into a carboxylate anion. This introduces a strong ion-dipole interaction with water, drastically lowering the thermodynamic barrier to dissolution [4].
Causality & Validation: Always measure the pH after adding the compound. High concentrations of the acidic drug will consume your buffer's capacity, potentially dropping the pH back into the insoluble acidic range.
Q3: My cellular assay requires a slightly acidic pH (pH 5.5). How can I keep the compound in solution?A: At pH 5.5, a significant fraction of the molecule remains protonated and lipophilic. Here, you must use a host-guest complexation strategy. I highly recommend Hydroxypropyl-β-cyclodextrin (HP-β-CD) . The hydrophobic cavity of HP-β-CD encapsulates the lipophilic propyl-aromatic moiety, shielding it from water, while the hydrophilic exterior of the cyclodextrin maintains aqueous solubility [4]. This prevents precipitation without the cytotoxicity associated with high concentrations of organic solvents.
Q4: What is the optimal co-solvent/surfactant system for in vivo dosing?A: For animal models where high concentrations are required, a standard, well-tolerated formulation is 5% DMSO, 10% Tween 80, and 85% Saline . Tween 80 acts as a non-ionic surfactant, forming micelles that trap the hydrophobic drug in their core, while the 5% DMSO acts as a co-solvent to prevent precipitation during the initial mixing phase [4].
Simple, physiologically relevant, no additives required.
Unsuitable for low-pH assays (e.g., tumor microenvironment models).
Co-solvency (DMSO/EtOH)
Reduces dielectric constant of water
High solubilization capacity.
Cytotoxic at high concentrations (>1% in vitro).
Micellar Solubilization
Encapsulation in hydrophobic micelle core
Excellent for in vivo dosing.
Surfactants can interfere with biological membrane integrity.
Cyclodextrin (HP-β-CD)
Host-guest inclusion complex
Biocompatible, masks drug toxicity.
Requires empirical optimization of the molar ratio.
PART 3: Experimental Protocols
Protocol A: Preparation of a Stable Aqueous Solution via HP-β-CD Complexation
This protocol utilizes a self-validating feedback loop to ensure the final concentration is accurate and free of micro-precipitates.
Matrix Preparation: Prepare a 20% (w/v) solution of HP-β-CD in your desired aqueous buffer (e.g., PBS, pH 7.4).
Solid Addition: Weigh out an excess amount of 2-hydroxy-4-methoxy-6-propylbenzoic acid (e.g., equivalent to a theoretical 15 mM). Add the solid directly to the HP-β-CD solution. Causality Note: Do not use a DMSO stock for this step, as residual DMSO competes for the cyclodextrin cavity and alters the binding constant.
Equilibration: Stir the suspension continuously at 500 rpm for 24 hours at room temperature to allow the thermodynamic host-guest equilibrium to be reached.
Filtration: Filter the suspension through a 0.22 µm PTFE syringe filter to remove any uncomplexed, undissolved drug.
Self-Validation Step: Dilute an aliquot of the filtrate 1:100 in methanol and quantify the exact concentration using UV-Vis spectroscopy or HPLC against a known standard curve. Do not assume the theoretical concentration was achieved.
Protocol B: Formulation of a Nanosuspension via Antisolvent Precipitation
Use this protocol when cyclodextrins or extreme pH shifts are incompatible with your downstream application.
Organic Phase: Dissolve the compound in pure DMSO to create a highly concentrated organic phase (e.g., 50 mg/mL).
Aqueous Phase: Prepare an aqueous anti-solvent phase containing a steric stabilizer (e.g., 0.5% w/v Poloxamer 407) in water.
Nucleation: Under high-speed homogenization (10,000 rpm), inject the organic phase into the aqueous phase at a ratio of 1:10 (v/v). Causality Note: The rapid change in solvent polarity causes instantaneous supersaturation and nucleation. The Poloxamer 407 immediately coats the newly formed nanoparticles, preventing them from agglomerating into macroscopic crystals.
Self-Validation Step: Measure the particle size using Dynamic Light Scattering (DLS). A successful nanosuspension must exhibit a Z-average diameter of <300 nm and a Polydispersity Index (PDI) < 0.3.
PART 4: Process Visualizations
Decision tree for selecting the optimal solubility enhancement strategy.
Workflow for achieving aqueous solubility via HP-β-CD inclusion complexation.
optimizing PKS gene cluster expression for divaricatinic acid biosynthesis
Welcome to the technical support center for the optimization of PKS gene cluster expression for divaricatinic acid biosynthesis. This guide is designed for researchers, scientists, and drug development professionals to p...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the optimization of PKS gene cluster expression for divaricatinic acid biosynthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and detailed protocols for overcoming common challenges in the heterologous expression of lichen-derived polyketide synthase (PKS) gene clusters.
I. Foundational Knowledge: Understanding Divaricatinic Acid Biosynthesis
Divaricatinic acid is a depside, a class of polyketides commonly found in lichens.[1][2] Its biosynthesis is orchestrated by a Type I iterative PKS. The process begins with a starter unit, typically acetyl-CoA, which is sequentially extended by malonyl-CoA units. The resulting poly-β-keto chain undergoes a series of cyclization and aromatization reactions to form the core monomer, divaric acid. Two molecules of divaric acid are then esterified to form the final product, divaricatinic acid.
Core Biosynthetic Pathway
Caption: Proposed biosynthetic pathway for divaricatinic acid.
II. Frequently Asked Questions (FAQs)
Q1: Which heterologous host is best suited for expressing a lichen PKS gene cluster?
A1: Both filamentous fungi like Aspergillus nidulans and Aspergillus oryzae , and the yeast Saccharomyces cerevisiae are commonly used hosts for expressing fungal PKS clusters.[2][3][4]
Aspergillus species are often preferred as they are filamentous fungi, similar to the native lichen mycobiont, which can sometimes lead to better protein folding and post-translational modifications. They have well-established genetic tools and are known producers of a wide range of secondary metabolites.[5]
Saccharomyces cerevisiae is a robust and genetically tractable host with a wealth of available genetic tools and a well-understood metabolism.[3] It can be engineered to produce high levels of PKS-derived products, though codon optimization of the PKS gene may be necessary.[6]
The choice of host will depend on your specific experimental goals, available resources, and the characteristics of the PKS gene cluster.
Q2: Do I need to co-express any other genes along with the PKS?
A2: Yes, in many cases, co-expression of a phosphopantetheinyl transferase (PPTase) is crucial for PKS activity. PKS enzymes are synthesized as inactive "apo" forms and require post-translational modification by a PPTase to become active "holo" enzymes.[7] The PPTase transfers a 4'-phosphopantetheine moiety from coenzyme A to a conserved serine residue in the acyl carrier protein (ACP) domain of the PKS.[8]
While the heterologous host will have its own native PPTases for fatty acid synthesis, these may not efficiently recognize and activate the lichen PKS. Therefore, it is highly recommended to co-express a compatible PPTase, either from the original lichen or a promiscuous PPTase known to activate a broad range of PKSs.[1][9]
Q3: My initial expression experiment yielded very little or no divaricatinic acid. What are the most common reasons for this?
A3: Low or no yield of the target polyketide is a common issue in heterologous expression. The primary culprits are often:
Insufficient Precursor Supply: The biosynthesis of divaricatinic acid requires a substantial flux of acetyl-CoA and malonyl-CoA.[6][10] These precursors are also essential for primary metabolism, and their availability can be a limiting factor.
Poor PKS Gene Expression: The strength of the promoter used to drive the expression of the PKS gene is critical. A weak or improperly regulated promoter will result in low levels of the PKS enzyme.[5][11]
Inefficient PKS Activation: As mentioned in Q2, improper or inefficient post-translational modification by a PPTase will lead to a large proportion of inactive PKS.[8]
Codon Usage Bias: The codon usage of the lichen PKS gene may not be optimal for the heterologous host, leading to inefficient translation.[12]
Toxicity of the Product or Intermediates: High concentrations of divaricatinic acid or its biosynthetic intermediates may be toxic to the host organism, leading to growth inhibition and reduced productivity.
III. Troubleshooting Guide
This section provides a structured approach to diagnosing and resolving common issues encountered during the optimization of divaricatinic acid production.
Problem 1: No detectable expression of the PKS gene.
Possible Cause
Diagnostic Step
Proposed Solution
Ineffective Promoter
Perform RT-qPCR or Northern blot analysis to quantify the transcript levels of the PKS gene.
Replace the native promoter with a strong, well-characterized constitutive or inducible promoter suitable for your host system (e.g., gpdA or tef1 for Aspergillus).[5][13]
Plasmid Instability/Loss
Analyze a sample of the culture population for the presence of the expression vector using PCR or selective plating.
If using a plasmid, consider integrating the expression cassette into the host genome for stable expression. For Aspergillus, AMA1-based plasmids can be used for high copy numbers, but may exhibit instability.[14]
Errors in Gene Cloning or Transformation
Sequence the expression vector to confirm the integrity of the PKS gene and promoter. Perform diagnostic PCR on genomic DNA from transformants to confirm successful integration.
Re-clone the expression cassette and repeat the transformation. Ensure the use of a validated transformation protocol.[15][16]
Problem 2: PKS gene is transcribed, but no divaricatinic acid is produced.
Possible Cause
Diagnostic Step
Proposed Solution
Inefficient Translation/Codon Bias
Analyze the codon usage of the lichen PKS gene and compare it to the codon usage of your host.
Synthesize a codon-optimized version of the PKS gene for your specific heterologous host.[12]
Lack of PKS Activation (PPTase Issue)
Co-express a promiscuous PPTase (e.g., NpgA from A. nidulans or Sfp from Bacillus subtilis).
If a compatible PPTase is already being co-expressed, ensure its own expression is robust via RT-qPCR.
Incorrect Protein Folding or Instability
Perform a Western blot to detect the PKS protein. If the protein is present but no product is formed, it may be misfolded or inactive.
Try expressing the PKS at a lower temperature to improve protein folding. Consider using a different expression host.
Missing Tailoring Enzymes
While the core PKS should produce divaric acid, subsequent modifications might be necessary.
Analyze the genomic region surrounding the native PKS gene for genes encoding potential tailoring enzymes (e.g., esterases) and co-express them.[17]
Problem 3: Low yield of divaricatinic acid.
Possible Cause
Diagnostic Step
Proposed Solution
Limited Precursor Supply (Malonyl-CoA)
Perform metabolomic analysis to quantify intracellular pools of acetyl-CoA and malonyl-CoA.
In S. cerevisiae : Overexpress the native acetyl-CoA carboxylase (ACC1) under a strong promoter.[10] Down-regulate competing pathways, such as fatty acid synthesis, by manipulating transcriptional regulators like INO2 and OPI1.[3][18] In Aspergillus : Overexpress genes involved in the central carbon metabolism that lead to the production of acetyl-CoA.
Feedback Inhibition
Assess the effect of adding exogenous divaricatinic acid to the culture medium on production.
Engineer the PKS to be less sensitive to feedback inhibition or implement a continuous fermentation strategy to remove the product from the culture.
Suboptimal Fermentation Conditions
Systematically vary fermentation parameters such as temperature, pH, aeration, and media composition.
Optimize fermentation conditions to balance cell growth and product formation. Develop a fed-batch or continuous culture process to maintain optimal conditions.
Experimental Workflow for Troubleshooting
Caption: A logical workflow for troubleshooting low divaricatinic acid yield.
IV. Key Experimental Protocols
Protocol 1: Transformation of Aspergillus nidulans with a PKS Expression Cassette
This protocol is adapted from established methods for A. nidulans transformation using protoplasts.[15][19]
Materials:
A. nidulans recipient strain (e.g., a strain with a selectable marker like pyrG89 or argB2).
PKS expression cassette (linearized plasmid or PCR product with homology arms for integration).
Minimal Medium (MM) and Complete Medium (CM) for Aspergillus.
Protoplasting enzyme solution (e.g., Glucanex).
Osmotic stabilizer (e.g., 1.2 M MgSO₄ or 1.2 M Sorbitol).
PEG solution (e.g., 60% PEG 4000).
Selective agar plates.
Procedure:
Spore Inoculation: Inoculate 10⁸ conidia of the A. nidulans recipient strain into 100 mL of liquid MM supplemented with the necessary auxotrophic requirements. Incubate at 37°C with shaking for 12-16 hours until a fine mycelial suspension is formed.
Mycelia Harvest: Harvest the mycelia by filtration through sterile Miracloth. Wash with osmotic stabilizer solution.
Protoplast Formation: Resuspend the mycelia in 10 mL of osmotic stabilizer containing the protoplasting enzyme. Incubate at 30°C with gentle shaking for 1-3 hours, periodically checking for protoplast formation under a microscope.
Protoplast Purification: Separate the protoplasts from the mycelial debris by filtering through sterile glass wool. Pellet the protoplasts by gentle centrifugation and wash twice with osmotic stabilizer.
Transformation: Resuspend the protoplast pellet in a suitable buffer to a final concentration of 10⁸ protoplasts/mL.
To 100 µL of protoplast suspension, add 5-10 µg of the PKS expression cassette DNA.
Incubate on ice for 20 minutes.
Add 1 mL of PEG solution and mix gently. Incubate at room temperature for 20 minutes.
Add 10 mL of osmotic stabilizer and pellet the protoplasts by centrifugation.
Plating and Selection: Resuspend the protoplasts in 1 mL of osmotic stabilizer and plate onto selective agar plates overlaid with a top agar containing the osmotic stabilizer. Incubate at 37°C for 3-5 days until transformants appear.
Verification: Pick individual colonies, transfer to fresh selective plates, and verify the integration of the PKS expression cassette by diagnostic PCR.
Protocol 2: Extraction and Quantification of Divaricatinic Acid
This protocol provides a general framework for the extraction and analysis of divaricatinic acid from fungal cultures.
Materials:
Fungal culture broth and mycelia.
Ethyl acetate.
Anhydrous sodium sulfate.
Rotary evaporator.
HPLC system with a DAD or UV detector and a C18 column.
Methanol (HPLC grade).
Acetonitrile (HPLC grade).
Water (HPLC grade) with 0.1% formic acid or trifluoroacetic acid.
Divaricatinic acid standard.
Procedure:
Extraction:
Separate the mycelia from the culture broth by filtration.
Extract the culture filtrate three times with an equal volume of ethyl acetate.
Combine the organic extracts, dry over anhydrous sodium sulfate, and evaporate to dryness using a rotary evaporator.
The mycelia can also be extracted by homogenization in ethyl acetate or acetone.
Sample Preparation:
Dissolve the dried extract in a known volume of methanol or acetonitrile.
Filter the sample through a 0.22 µm syringe filter before HPLC analysis.
HPLC Analysis:
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase: A gradient of water (with 0.1% acid) and acetonitrile is typically used.
Example Gradient: Start with 30% acetonitrile, ramp to 100% acetonitrile over 15 minutes, hold for 5 minutes, and then return to initial conditions.
Flow Rate: 1.0 mL/min.
Detection: Monitor at a wavelength where divaricatinic acid has a strong absorbance (e.g., 254 nm or 280 nm).
Quantification: Create a standard curve using a pure divaricatinic acid standard of known concentrations. Calculate the concentration of divaricatinic acid in the samples by comparing their peak areas to the standard curve.[20]
V. References
Saccharomyces cerevisiae as a tool for mining, studying and engineering fungal polyketide synthases. PMC.
Production of the polyketide 6-MSA in yeast engineered for increased malonyl-CoA supply. PubMed.
Enhancing Polyketide Production in Yeast via Increased Access to Acetyl-CoA Pools. eScholarship.org.
Increasing Malonyl-CoA Derived Product through Controlling the Transcription Regulators of Phospholipid Synthesis in Saccharomyces cerevisiae. ACS Synthetic Biology.
Production of the polyketide 6-MSA in yeast engineered for increased malonyl-CoA supply. Semantic Scholar.
Lost in Translation: Challenges with Heterologous Expression of Lichen Polyketide Synthases. ResearchGate.
Biosynthesis of Polyketides in Heterologous Hosts. PMC.
A Single Sfp-Type Phosphopantetheinyl Transferase Plays a Major Role in the Biosynthesis of PKS and NRPS Derived Metabolites in Streptomyces ambofaciens ATCC23877. PLOS One.
Mechanism and role of 4′-phosphopantetheinyl transferases (4′-PPTases). ResearchGate.
Heterologous expression of a lichen polyketide synthase in filamentous fungi. Skemman.
A single Sfp-type phosphopantetheinyl transferase plays a major role in the biosynthesis of PKS and NRPS derived metabolites in Streptomyces ambofaciens ATCC23877. PubMed.
Bridging the gap between genes and fungal natural products: Functional heterologous expression of the genes from the lichen Cladonia uncialis. MSpace.
Metabolic Engineering and Synthetic Biology Approaches for the Heterologous Production of Aromatic Polyketides. MDPI.
A novel improved method for Aspergillus nidulans transformation. ScienceDirect.
Appendix: Culture methods for lichens and lichen symbionts. Cambridge University Press & Assessment.
Distribution and functional analysis of the phosphopantetheinyl transferase superfamily in Actinomycetales microorganisms. PNAS.
Tools for Manipulation of Secondary Metabolism Pathways: Rapid Promoter Replacements and Gene Deletions in Aspergillus nidulans. Amazon AWS.
Promoter tools for further development of Aspergillus oryzae as a platform for fungal secondary metabolite production. PMC.
Development of high expression system with the improved promoter using the cis-acting element in Aspergillus species. J-STAGE.
Illustration of the iterative function of a type 1 fungal PKS and interaction with a PPTase. ResearchGate.
Activation of a Silent Fungal Polyketide Biosynthesis Pathway through Regulatory Cross Talk with a Cryptic Nonribosomal Peptide Synthetase Gene Cluster. PMC.
Synthetic Biology Tools for Engineering Aspergillus oryzae. MDPI.
Novel pentose-regulated promoter of Aspergillus oryzae with application in controlling heterologous gene expression. PMC.
CRISPR-Cas9-Based Discovery of the Verrucosidin Biosynthesis Gene Cluster in Penicillium polonicum. Frontiers.
Engineering Aspergillus oryzae for the Heterologous Expression of a Bacterial Modular Polyketide Synthase. MDPI.
Engineered biosynthesis of bacterial aromatic polyketides in Escherichia coli. PNAS.
Aromatic polyketides identified from heterologous expression of A. terreus NR-PKSs together with accessory genes in the engineered A. nidulans host. ResearchGate.
Discovery and Heterologous Expression of Functional 4-O-Dimethylallyl-l-tyrosine Synthases from Lichen-Forming Fungi. ACS Publications.
An Aspergillus nidulans Platform for the Complete Cluster Refactoring and Total Biosynthesis of Fungal Natural Products. ACS Synthetic Biology.
Production and New Extraction Method of Polyketide Red Pigments Produced by Ascomycetous Fungi from Terrestrial and Marine Habitats. PMC.
Genetic engineering of A. nidulans using CRISPR-Cas9. Protocols.io.
Discovery and Heterologous Expression of Functional 4-O-Dimethylallyl-l-tyrosine Synthases from Lichen-Forming Fungi. PMC.
Biosynthesis of Aromatic Polyketides in Bacteria. PMC.
A CRISPR-Cas9 System for Genetic Engineering of Filamentous Fungi. PLOS One.
A Gene Cluster Containing Two Fungal Polyketide Synthases Encodes the Biosynthetic Pathway for a Polyketide, Asperfuranone, in Aspergillus nidulans. Journal of the American Chemical Society.
HPLC Method Development and Validation for Pharmaceutical Analysis. PharmaTech.
HPLC Method Development Step by Step. YouTube.
Diversity and taxonomic distribution of bacterial biosynthetic gene clusters predicted to produce compounds with therapeutically relevant bioactivities. PMC.
Extraction of lichen bioactive compounds using volatile natural deep eutectic solvents and comparative analytical approaches. ResearchGate.
Maximizing Heterologous Expression of Engineered Type I Polyketide Synthases: Investigating Codon Optimization Strategies. PMC.
Isolation and Characterization of a Reducing Polyketide Synthase Gene from the Lichen-Forming Fungus Usnea longissima. Journal of Microbiology.
A Comprehensive Guide to Exploring the Process of HPLC Method Optimization, Development, and Validation: Insights into Chromatographic Parameter. Preprints.org.
Identification of biosynthetic gene clusters using bioinformatic tools. flora and fauna.
Isolation and characterization of a reducing polyketide synthase gene from the lichen-forming fungus Usnea longissima. PubMed.
The organization of the hexaricin biosynthetic gene cluster. Proposed... ResearchGate.
New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific.
Identification of the Biosynthetic Gene Cluster of New Piperazic Acid-Containing Lipopeptides with Cytotoxic Activity in the Genome of Marine Streptomyces PHM034. MDPI.
A Structural and Functional Comparison of Divaricatinic Acid and Orsellinic Acid: A Guide for Researchers
In the vast landscape of natural products, the structural nuances of molecules often dictate their biological destiny. This guide provides an in-depth structural and functional comparison of two closely related lichen-de...
Author: BenchChem Technical Support Team. Date: April 2026
In the vast landscape of natural products, the structural nuances of molecules often dictate their biological destiny. This guide provides an in-depth structural and functional comparison of two closely related lichen-derived polyketides: divaricatinic acid and orsellinic acid. This document is intended for researchers, scientists, and professionals in drug development seeking a comprehensive understanding of these compounds, from their fundamental chemical properties to their biological activities and the experimental methodologies for their study.
At a Glance: Key Structural and Physicochemical Distinctions
Divaricatinic acid and orsellinic acid, while both originating from the polyketide biosynthetic pathway, represent different levels of structural complexity. Orsellinic acid is a foundational monocyclic aromatic acid, whereas divaricatinic acid is a depside, an ester-linked dimer of two substituted benzoic acid moieties.[1] This fundamental difference in their architecture underpins their distinct physicochemical and biological profiles.
Both divaricatinic acid and orsellinic acid are products of the polyketide pathway, a major route for the biosynthesis of secondary metabolites in fungi, bacteria, and plants.[1][5] The biosynthesis is catalyzed by large, multifunctional enzymes known as polyketide synthases (PKSs).[1]
Orsellinic acid is synthesized by an iterative Type I polyketide synthase, often referred to as orsellinic acid synthase (OSAS).[6] This enzyme catalyzes the condensation of one acetyl-CoA starter unit with three malonyl-CoA extender units to form a linear tetraketide intermediate. This intermediate then undergoes an intramolecular aldol condensation and aromatization to yield orsellinic acid.[1]
Divaricatinic acid, being a depside, represents a further step in the biosynthetic cascade. It is formed by the esterification of two substituted orsellinic acid-derived units. The biosynthesis of depsides involves the action of specific PKSs and tailoring enzymes. While the precise enzymatic machinery for divaricatinic acid formation is not fully elucidated, it is understood that two orsellinic acid-like monomers are synthesized and then linked via an ester bond, a reaction likely catalyzed by a dedicated depside-forming enzyme.[6][7][8]
Caption: Simplified biosynthetic pathways of orsellinic and divaricatinic acids.
Both divaricatinic acid and orsellinic acid exhibit a range of interesting biological activities. However, the more complex structure of divaricatinic acid appears to confer more potent antimicrobial properties in some cases.
Antimicrobial Activity
Divaricatinic Acid: This depside has demonstrated significant antibacterial activity, particularly against Gram-positive bacteria.[9][10] Notably, it has shown efficacy against methicillin-resistant Staphylococcus aureus (MRSA), with a potency comparable to vancomycin in some studies.[2][9][10] It is also active against Bacillus subtilis, Staphylococcus epidermidis, Streptococcus mutans, and Enterococcus faecium.[2][9][10]
Orsellinic Acid: While orsellinic acid also possesses antimicrobial properties, studies suggest its activity may be less potent than some of its derivatives.[11] Some research indicates activity against Staphylococcus aureus and Escherichia coli.[4]
Comparative Data: Direct comparative studies are limited. However, the available data suggests that the larger, more lipophilic structure of divaricatinic acid may contribute to its enhanced antibacterial efficacy against certain strains.
Both compounds possess antioxidant properties, attributable to their phenolic hydroxyl groups which can scavenge free radicals.
Orsellinic Acid: Has been shown to exhibit free radical scavenging activity.[12]
Divaricatinic Acid: As a larger molecule with more phenolic groups, it is also expected to have significant antioxidant potential.
Experimental Protocols: A Guide to Isolation and Characterization
The following protocols provide a framework for the extraction, isolation, and characterization of divaricatinic acid and orsellinic acid from lichen sources. These are generalized methods and may require optimization based on the specific lichen species and available laboratory equipment.
Comparative Antioxidant Potential of 2-Hydroxy-4-Methoxy-6-Propylbenzoic Acid Derivatives: A Technical Guide
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals The compound 2-hydroxy-4-methoxy-6-propylbenzoic acid (often recognized as a core monomeric unit in lichen depsides like divaricatin...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals
The compound 2-hydroxy-4-methoxy-6-propylbenzoic acid (often recognized as a core monomeric unit in lichen depsides like divaricatinic acid) serves as a fundamental building block for a class of highly potent natural antioxidants[1]. In drug development and cosmetic formulation, its complex depside derivatives—most notably sekikaic acid and homosekikaic acid —have garnered significant attention for their ability to halt lipid peroxidation and neutralize reactive oxygen species (ROS)[2].
This guide objectively compares the antioxidant performance of these derivatives against standard synthetic alternatives, providing actionable experimental frameworks and mechanistic insights for analytical scientists.
Mechanistic Basis of Antioxidant Activity
To effectively formulate with these compounds, one must understand the structural causality behind their activity. The antioxidant efficacy of 2-hydroxy-4-methoxy-6-propylbenzoic acid derivatives is driven by the specific steric and electronic environment of their phenolic hydroxyl groups[3].
The Causality of Radical Scavenging:
When exposed to ROS, the phenolic hydroxyl group acts as a primary hydrogen atom (H+) and electron (e-) donor. The resulting phenoxy radical is highly stabilized by resonance. The presence of the electron-donating methoxy (-OCH₃) group at the para or ortho positions increases the electron density of the aromatic ring, significantly lowering the O-H bond dissociation enthalpy. Concurrently, the propyl chain provides essential lipophilicity, allowing these molecules to partition effectively into lipid membranes to break the radical chain reaction during lipid peroxidation[1][3].
Mechanistic pathway of ROS neutralization and lipid peroxidation inhibition by phenolic derivatives.
Comparative Antioxidant Performance Data
To benchmark these derivatives, we compare their inhibitory concentrations (IC₅₀) against known industry standards like Butylated Hydroxytoluene (BHT) and Ascorbic Acid. The data below highlights the empirical performance of sekikaic acid and homosekikaic acid in lipid environments, as established by2[2].
Expert Insight on Structural Variance:
Why does sekikaic acid outperform homosekikaic acid by a factor of 3.3 in lipid peroxidation assays? Both contain the core divaricatinic acid framework[1][2]. However, homosekikaic acid features an extended aliphatic chain (pentyl vs. propyl) on its secondary ester-linked ring. This extended chain introduces excessive steric hindrance around the active hydroxyl group, slightly impeding its accessibility to bulky lipid peroxyl radicals in micellar environments[2].
For researchers seeking to replicate these findings or screen novel derivatives, selecting the correct assay is critical. While the DPPH assay measures baseline electron-donating capacity in polar solvents, the Linoleic Acid Peroxidation Assay is far more predictive of in vivo efficacy, as it mimics the oxidation of cellular lipid bilayers[2].
Step-by-step experimental workflow for evaluating the antioxidant capacity of isolated depsides.
Objective: To quantify the ability of the derivative to break the radical chain reaction in a lipid emulsion.
Emulsion Preparation: Dissolve 2 mg of linoleic acid and 2 mg of Tween-20 in 10 mL of 0.05 M phosphate buffer (pH 7.0).
Causality: Tween-20 acts as a surfactant to create a stable micellar environment, accurately mimicking a biological lipid membrane.
Sample Incubation: Mix 1 mL of the emulsion with 0.5 mL of the test derivative (e.g., sekikaic acid at varying concentrations from 0.01 to 1.0 mg/mL). Incubate at 37°C in the dark for 72 hours.
Colorimetric Reaction: Aliquot 0.1 mL of the incubated mixture and add 4.7 mL of 75% ethanol, 0.1 mL of 30% ammonium thiocyanate, and 0.1 mL of 0.02 M ferrous chloride in 3.5% HCl.
Detection: Measure absorbance at 500 nm exactly 3 minutes after adding ferrous chloride. Hydroperoxides formed during oxidation convert Fe²⁺ to Fe³⁺, which reacts with thiocyanate to form a red complex. Lower absorbance indicates higher antioxidant protection.
Self-Validating Step (Trustworthiness): Run a negative control (buffer + emulsion + solvent without antioxidant). The negative control MUST show a daily exponential increase in absorbance at 500 nm, confirming that auto-oxidation is actively occurring. If the blank does not oxidize, the linoleic acid stock is compromised.
Objective: To measure direct radical scavenging via single electron transfer (SET).
Reagent Prep: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in HPLC-grade methanol.
Reaction Setup: Combine 1 mL of the DPPH solution with 3 mL of the derivative solution.
Incubation: Vortex vigorously and incubate in total darkness for 30 minutes at room temperature.
Causality: DPPH is highly light-sensitive; ambient light will cause baseline degradation, skewing the IC₅₀ calculation.
Measurement: Read the absorbance at 517 nm.
Self-Validating Step (Trustworthiness): The DPPH blank (1 mL DPPH + 3 mL methanol) must yield an initial absorbance between 0.90 and 1.10. An absorbance outside this range indicates degraded DPPH reagent, which will invalidate the stoichiometric calculations.
Conclusion
Derivatives of 2-hydroxy-4-methoxy-6-propylbenzoic acid, particularly sekikaic acid, offer a compelling lipophilic antioxidant profile that effectively rivals synthetic phenols like BHT[2]. Their dual capacity to scavenge free radicals and integrate into lipid bilayers makes them highly valuable candidates for neuroprotective drug formulations and advanced topical therapeutics[2][3].
References
Title: Secondary Metabolites in Ramalina terebrata Detected by UHPLC/ESI/MS/MS and Identification of Parietin as Tau Protein Inhibitor
Source: MDPI (International Journal of Molecular Sciences)
URL:2
Title: Tridepsides as potential bioactives: a review on their chemistry and the global distribution of their lichenic and non-lichenic natural sources
Source: Frontiers in Pharmacology
URL:3
Title: A new hopane derivative from the lichen Dirinaria applanata
Source: ResearchGate (Journal of Asian Natural Products Research)
URL:1
A Comparative Guide to the In Vivo and In Vitro Efficacy of 2-hydroxy-4-methoxy-6-propylbenzoic acid
This guide provides a comprehensive comparison of the potential in vivo and in vitro efficacy of 2-hydroxy-4-methoxy-6-propylbenzoic acid, a naturally occurring phenolic acid. Due to the limited direct experimental data...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive comparison of the potential in vivo and in vitro efficacy of 2-hydroxy-4-methoxy-6-propylbenzoic acid, a naturally occurring phenolic acid. Due to the limited direct experimental data on this specific compound, this analysis draws upon evidence from structurally similar and biologically related molecules to infer its potential therapeutic activities and guide future research.
Introduction to 2-hydroxy-4-methoxy-6-propylbenzoic acid
2-hydroxy-4-methoxy-6-propylbenzoic acid, also known as Divaric acid, is a monocyclic phenolic acid.[] Its structure is closely related to other biologically active compounds, such as Divaricatic acid, which is a depside ester containing two molecules of Divaric acid, and Olivetolic acid, a key precursor in the biosynthesis of cannabinoids.[2][3] The biological activities reported for these related compounds, including antibacterial, anti-inflammatory, and anticonvulsant effects, suggest that 2-hydroxy-4-methoxy-6-propylbenzoic acid may also possess significant therapeutic potential.
Inferred In Vitro Efficacy
While direct in vitro studies on 2-hydroxy-4-methoxy-6-propylbenzoic acid are not extensively available, data from closely related hydroxybenzoic acid derivatives provide insights into its potential bioactivities. The following table summarizes relevant in vitro data from these analogous compounds.
The structural similarities suggest that 2-hydroxy-4-methoxy-6-propylbenzoic acid could exhibit antibacterial properties, particularly against Gram-positive bacteria. Furthermore, its phenolic acid structure points towards potential antioxidant and anti-inflammatory activities, which are common among this class of compounds.[6][7]
Inferred In Vivo Efficacy
Direct in vivo studies on 2-hydroxy-4-methoxy-6-propylbenzoic acid are lacking. However, research on Olivetolic acid, which shares the core 2,4-dihydroxy-6-alkylbenzoic acid structure, provides a valuable surrogate for predicting potential in vivo effects.
Compound
Animal Model
Dosage and Administration
Key Findings
Reference
Olivetolic acid
Mouse model of Dravet syndrome (Scn1a+/- mice)
100 mg/kg, intraperitoneal (i.p.)
Displayed a modest anticonvulsant effect against hyperthermia-induced seizures, comparable to cannabidiol.
Based on these findings, it is plausible that 2-hydroxy-4-methoxy-6-propylbenzoic acid could exert anti-inflammatory and analgesic effects in vivo. The anticonvulsant activity of Olivetolic acid also suggests a potential for neurological applications.
Potential Mechanism of Action: Anti-Inflammatory Signaling
Many phenolic compounds exert their anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. A probable mechanism for 2-hydroxy-4-methoxy-6-propylbenzoic acid could involve the inhibition of the NF-κB pathway, a central regulator of pro-inflammatory gene expression.
Caption: Potential inhibition of the NF-κB signaling pathway by 2-hydroxy-4-methoxy-6-propylbenzoic acid.
Experimental Protocols
To facilitate further research, detailed methodologies for key in vitro and in vivo assays are provided below.
In Vitro Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages
This assay is a standard method for screening the anti-inflammatory potential of compounds.[5]
Methodology:
Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.
Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere for 24 hours.
Treatment: Pre-treat the cells with various concentrations of 2-hydroxy-4-methoxy-6-propylbenzoic acid (dissolved in a suitable solvent like DMSO, with final DMSO concentration kept below 0.1%) for 1 hour.
Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control.
Incubation: Incubate the plate for 24 hours.
NO Measurement: Measure the nitrite concentration in the culture supernatant using the Griess reagent system. Mix 50 µL of supernatant with 50 µL of sulfanilamide solution and incubate for 10 minutes. Then, add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride solution and incubate for another 10 minutes.
Data Analysis: Measure the absorbance at 540 nm. Calculate the percentage of NO inhibition relative to the LPS-treated control. Determine the IC₅₀ value.
In Vivo Carrageenan-Induced Paw Edema Model
This is a widely used and well-characterized model of acute inflammation.
Methodology:
Animals: Use male Wistar rats or Swiss albino mice, acclimatized for at least one week.
Grouping: Divide the animals into groups: a control group (vehicle), a standard drug group (e.g., indomethacin), and experimental groups receiving different doses of 2-hydroxy-4-methoxy-6-propylbenzoic acid.
Drug Administration: Administer the test compound and the standard drug orally or intraperitoneally 1 hour before the carrageenan injection.
Induction of Edema: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each animal.
Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.
Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.
Experimental Workflow for Bioactivity Assessment
The following diagram outlines a typical workflow for evaluating the biological efficacy of a novel compound like 2-hydroxy-4-methoxy-6-propylbenzoic acid.
Caption: A streamlined workflow for the evaluation of a test compound's biological activity.
Conclusion
While direct experimental evidence for the in vivo and in vitro efficacy of 2-hydroxy-4-methoxy-6-propylbenzoic acid is currently limited, the available data on its structural analogs, Divaricatic acid and Olivetolic acid, provide a strong rationale for its investigation as a potential therapeutic agent. The existing literature suggests that this compound is likely to possess antibacterial, anti-inflammatory, and potentially neuroprotective properties. Further research, following the experimental workflows outlined in this guide, is warranted to fully elucidate its pharmacological profile and therapeutic potential.
References
Asahina, Y., & Hirakata, T. (1932). Lichen substances. XV. Divaricatic acid. Berichte der deutschen chemischen Gesellschaft (A and B Series), 65(10), 1665-1668.
Anderson, L. L., Heblinski, M., Absalom, N. L., Hawkins, N. A., Bowen, M. T., & McGregor, I. S. (2022). Olivetolic acid, a cannabinoid precursor in Cannabis sativa, but not CBGA methyl ester exhibits a modest anticonvulsant effect in a mouse model of Dravet syndrome. Epilepsy & Behavior, 126, 108462.
Kim, J. A., Lee, J. H., & Kim, Y. J. (2018). Antimicrobial Activity of Divaricatic Acid Isolated from the Lichen Evernia mesomorpha against Methicillin-Resistant Staphylococcus aureus. Molecules, 23(11), 3015.
Al-Ostoot, F. H., Al-Ghamdi, S. N., & El-Sayed, M. A. (2021). The in vitro and in vivo study of oleanolic acid indole derivatives as novel anti-inflammatory agents: Synthesis, biological evaluation, and mechanistic analysis. Bioorganic Chemistry, 113, 105009.
Gores, A., & Bräse, S. (2014). Identification of olivetolic acid cyclase from Cannabis sativa reveals a unique catalytic route to plant polyketides. Journal of the American Chemical Society, 136(45), 15861–15864.
Márquez-García, E., Pérez-Jiménez, M., Macías-Sánchez, A. J., Conejo-García, A., & García-Salguero, L. (2021). Efficient In Vitro and In Vivo Anti-Inflammatory Activity of a Diamine-PEGylated Oleanolic Acid Derivative. International Journal of Molecular Sciences, 22(15), 8158.
Kim, J. A., Lee, J. H., & Kim, Y. J. (2018). Antimicrobial Activity of Divaricatic Acid Isolated from the Lichen Evernia mesomorpha against Methicillin-Resistant Staphylococcus aureus. Molecules, 23(11), 3015.
Tanaka, H., Shoyama, Y., & Shoyama, Y. (2022). Novel insights into the antibacterial activities of cannabinoid biosynthetic intermediate, olivetolic acid, and its alkyl-chain derivatives. Bioscience, Biotechnology, and Biochemistry, 86(12), 1736–1742.
Zirpel, B., & Kayser, O. (2019). WO2019190945A1 - Biosynthesis of olivetolic acid.
Balasubramanian, A., & Doss, A. (2015). Some biological activities of Epaltes divaricata L. - an in vitro study. Avicenna journal of phytomedicine, 5(2), 126–135.
Manuja, R., Sachdeva, S., Jain, A., & Chaudhary, J. (2013). A Comprehensive Review on Biological Activities of P-Hydroxy Benzoic Acid and Its Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 22(2), 109-115.
Michalak, A., & Cmoch, M. (2021). Plant-Derived and Dietary Hydroxybenzoic Acids—A Comprehensive Study of Structural, Anti-/Pro-Oxidant, Lipophilic, Antimicrobial, and Cytotoxic Activity in MDA-MB-231 and MCF-7 Cell Lines. Antioxidants, 10(3), 392.
Márquez-García, E., Pérez-Jiménez, M., Macías-Sánchez, A. J., Conejo-García, A., & García-Salguero, L. (2021). Efficient In Vitro and In Vivo Anti-Inflammatory Activity of a Diamine-PEGylated Oleanolic Acid Derivative. International Journal of Molecular Sciences, 22(15), 8158.
Taura, F., Morimoto, S., & Shoyama, Y. (2007). Proposed mechanism of Olivetolic acid biosynthesis in Cannabis sativa.
Ferreira, I. C., & Queiroz, M. J. R. (2010). Monocyclic Phenolic Acids; Hydroxy- and Polyhydroxybenzoic Acids: Occurrence and Recent Bioactivity Studies. Molecules, 15(11), 7985–8006.
Manuja, R., Sachdeva, S., Jain, A., & Chaudhary, J. (2018). A Comprehensive Review on Biological activities of p-hydroxy benzoic acid and its derivatives.
NextSDS. (n.d.). 2-Hydroxy-4-(2-hydroxy-4-methoxy-6-propylbenzoyloxy)-6-propylbenzoic acid. Retrieved from [Link]
Sarveswaran, R., Jayasuriya, W. J. A. B. N., & Wijesundara, S. A. (2022). In-vitro approaches to evaluate the anti-inflammatory potential of phytochemicals: A Review. Journal of Pharmacognosy and Phytochemistry, 11(1), 1-8.
Karki, R., & Sharma, S. (2024). In vitro assessment on anti-inflammatory and anti-lipidemic properties of selected plant species. BioResources, 19(1), 1-12.
National Center for Biotechnology Information. PubChem Compound Summary for CID 20834, 2,4-Dihydroxy-6-propylbenzoic acid. Retrieved from [Link].
Williams, S. T., & Brown, T. L. (2019). The Flavonoid Metabolite 2,4,6-Trihydroxybenzoic Acid Is a CDK Inhibitor and an Anti-Proliferative Agent: A Potential Role in Cancer Prevention. International Journal of Molecular Sciences, 20(7), 1563.
A Senior Application Scientist's Guide to the Proper Disposal of 2-Hydroxy-4-methoxy-6-propylbenzoic Acid
This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 2-Hydroxy-4-methoxy-6-propylbenzoic acid. As researchers and drug development professionals, our commitment to safety and...
Author: BenchChem Technical Support Team. Date: April 2026
This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 2-Hydroxy-4-methoxy-6-propylbenzoic acid. As researchers and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench; it is integral to the entire lifecycle of the chemical reagents we employ. This guide is designed to provide essential, immediate safety and logistical information, ensuring that disposal protocols are as rigorous and well-understood as our experimental ones.
Disclaimer: This guide is intended for informational purposes. All laboratory personnel must adhere to their institution's specific written Chemical Hygiene Plan (CHP) and consult with their Environmental Health & Safety (EHS) department. All disposal activities must comply with local, state, and federal regulations.
Hazard Identification and Pre-Disposal Risk Assessment
Understanding the intrinsic hazards of a chemical is the foundational step in managing its waste stream. While a specific Safety Data Sheet (SDS) for 2-Hydroxy-4-methoxy-6-propylbenzoic acid is not widely available, data from structurally similar aromatic carboxylic acids, such as 2-Hydroxy-4-methoxybenzoic acid and 4-Fluoro-2-methoxybenzoic Acid, allow for a presumptive hazard assessment. The primary hazards are consistently identified as skin and eye irritation.[1][2]
A thorough risk assessment must be conducted before beginning any work that will generate this waste. This involves considering the quantity of waste, the potential for aerosolization, and the presence of other chemicals in the waste stream.
To mitigate the risks identified above, a stringent PPE protocol is non-negotiable. The causality is direct: engineering controls like fume hoods are the first line of defense, but PPE is the last barrier between the researcher and chemical exposure.[6]
Protection Type
Specific Requirement
Rationale
Hand Protection
Nitrile or other chemically resistant gloves.
To prevent skin contact and subsequent irritation.[2]
Eye/Face Protection
Safety glasses with side shields or safety goggles.[2]
To prevent contact with eyes, which can cause serious irritation.[1]
Skin and Body
Standard laboratory coat.
To protect skin and personal clothing from contamination.[2]
Respiratory
Use in a well-ventilated area or chemical fume hood.[5]
To prevent inhalation of dust or aerosols, which may cause respiratory irritation.[4]
Step-by-Step Waste Collection and Segregation Protocol
The U.S. Environmental Protection Agency (EPA) and the Resource Conservation and Recovery Act (RCRA) mandate a "cradle-to-grave" approach to hazardous waste management.[7][8] This means waste must be managed responsibly from the moment it is generated until its final disposal.
Step 1: Designate a Satellite Accumulation Area (SAA)
An SAA is a location at or near the point of waste generation and under the control of the operator.[9] For this chemical, this could be a designated spot within a chemical fume hood.[10]
Step 2: Select an Appropriate Waste Container
The container must be made of a material compatible with aromatic carboxylic acids (e.g., High-Density Polyethylene - HDPE). Do not use metal containers for acidic waste.[10]
The container must be in good condition, with no leaks or damage, and must have a secure, leak-proof lid.[11]
Step 3: Properly Label the Waste Container
The moment the first drop of waste enters the container, it must be labeled.[12]
The EPA requires the label to include the words "Hazardous Waste" and a clear identification of the contents (e.g., "Waste 2-Hydroxy-4-methoxy-6-propylbenzoic acid").[9]
The label must also indicate the associated hazards (e.g., "Irritant").[9]
Step 4: Accumulate Waste Safely
Collect waste 2-Hydroxy-4-methoxy-6-propylbenzoic acid in its designated container.
Do not mix incompatible waste streams. This chemical should not be mixed with bases or strong oxidizing agents.[1][3]
Keep the waste container closed at all times, except when adding waste.
Solid waste (e.g., contaminated weigh paper, gloves) should be collected separately from liquid waste. Place contaminated solids in a designated, lined solid waste container.
Step 5: Transfer for Disposal
Once the container is full (no more than 90% capacity) or when the experiment is complete, arrange for the waste to be moved to your facility's Central Accumulation Area (CAA).[10]
From the CAA, the waste will be collected by a licensed waste disposal company for final treatment and disposal.[13] Under no circumstances should this chemical waste be disposed of down the drain or in the regular trash. [4][7]
Disposal Pathway Decision Logic
The following workflow provides a visual guide to the decision-making process for handling waste generated from 2-Hydroxy-4-methoxy-6-propylbenzoic acid.
Caption: Disposal decision workflow for 2-Hydroxy-4-methoxy-6-propylbenzoic acid.
Emergency Procedures
In the event of an accidental release or exposure, immediate and correct action is critical.
Spill Response:
Evacuate non-essential personnel from the immediate area.[5]
Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).
Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[1][5][14] Avoid creating dust.[1][5]
Decontaminate the spill area and properly dispose of all cleanup materials as hazardous waste.
Report the spill to your laboratory supervisor and EHS department.
First Aid Measures:
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2]
Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with plenty of soap and water. If skin irritation occurs, get medical advice.[1][2]
Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If you feel unwell, seek medical attention.[2][4]
Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison control center immediately.[2]
Governing Regulatory Framework
Proper laboratory safety and waste disposal are governed by federal regulations. Adherence is not optional.
OSHA 29 CFR 1910.1450 - "The Laboratory Standard": This regulation mandates that laboratories develop and implement a written Chemical Hygiene Plan (CHP).[6][12][15] The CHP must outline specific procedures for safe handling, storage, and disposal of hazardous chemicals.[6][15] All laboratory personnel must receive training on the contents of the CHP.[15][16]
EPA 40 CFR Parts 260-270 - Resource Conservation and Recovery Act (RCRA): RCRA gives the EPA the authority to control hazardous waste from generation to disposal.[7][11] This includes regulations on waste classification, accumulation, labeling, and disposal.[8]
Your institution's EHS department translates these federal mandates into actionable protocols within your CHP. This plan is the ultimate authority for your operations.
References
OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD . Occupational Safety and Health Administration. [Link]
Managing Hazardous Chemical Waste in the Lab . Lab Manager. [Link]
Safe Handling and Personal Protective Equipment (PPE) Guide for 2-Hydroxy-4-methoxy-6-propylbenzoic Acid
The primary directive is to treat this compound with a high degree of caution, assuming it possesses corrosive, irritant, and potentially toxic properties. Adherence to these protocols is critical for ensuring personnel...
Author: BenchChem Technical Support Team. Date: April 2026
The primary directive is to treat this compound with a high degree of caution, assuming it possesses corrosive, irritant, and potentially toxic properties. Adherence to these protocols is critical for ensuring personnel safety and maintaining a secure laboratory environment.
Immediate Hazard Assessment & Core Precautions
Based on its chemical structure, 2-Hydroxy-4-methoxy-6-propylbenzoic acid should be presumed to present the following risks:
Severe Skin and Eye Irritation/Corrosion: The phenolic and carboxylic acid moieties are characteristic of compounds that can cause serious skin irritation, chemical burns, and severe, potentially permanent eye damage.[1][2][3]
Respiratory Tract Irritation: As a solid, the compound can form dust upon handling, which may cause respiratory irritation if inhaled.[3]
Systemic Toxicity upon Absorption: Phenolic compounds, as a class, can be toxic and are readily absorbed through the skin.[1][4] This potential route of exposure must be mitigated with appropriate hand and body protection.
Therefore, all handling of this compound MUST occur within a certified chemical fume hood. Engineering controls are the first and most critical line of defense.[1][5][6]
Personal Protective Equipment (PPE): A Multi-Layered Defense
The selection and proper use of PPE is mandatory for all personnel handling this compound. The Occupational Safety and Health Administration (OSHA) mandates that employers must assess workplace hazards and provide appropriate PPE at no cost to the employee.[7][8]
Eye and Face Protection
Due to the high risk of severe eye damage, minimum protection is insufficient.
Required: Chemical splash goggles that meet the ANSI Z87.1 standard are mandatory at all times.[9]
Required for Splash Risk: When handling solutions, performing transfers, or any activity with a splash potential, a full-face shield must be worn in addition to chemical splash goggles.[1][9][10]
Hand Protection
Skin contact is a primary exposure risk. Glove selection is critical and must account for potential degradation.
For Incidental Contact (e.g., handling sealed containers): A single pair of standard nitrile laboratory gloves (min. 4-5 mil thickness) is acceptable.
For Direct Handling (e.g., weighing, transfers, making solutions): Double-gloving is required. The inner glove should be a standard nitrile glove, and the outer glove should be a chemical-resistant material such as thicker nitrile (8+ mil), neoprene, or butyl rubber.[1][10][11]
Glove Integrity: Gloves must be changed immediately if contamination is suspected. Before use, always inspect gloves for any signs of degradation or punctures.[12]
Glove Type
Protection Level
Recommended Use Case
Standard Nitrile
Fair
Inner glove (double-gloving) or incidental contact only.
Heavy-Duty Nitrile (8+ mil)
Good
Outer glove for direct handling of solids and dilute solutions.
Neoprene
Very Good
Excellent for protection against acids, bases, and alcohols.[11] Recommended outer glove.
Butyl Rubber
Excellent
Recommended for handling concentrated acids and offering high permeation resistance.[11]
Body Protection
A barrier must be maintained to protect skin and personal clothing.
Required: A fully buttoned, chemical-resistant laboratory coat is the minimum requirement.[1][9]
Recommended for Large Quantities: When handling quantities greater than a few grams or preparing solutions, a chemical-resistant apron made of neoprene or butyl rubber should be worn over the lab coat.[1]
Personal Clothing: Full-length pants and closed-toe shoes are mandatory in any laboratory where hazardous chemicals are handled.[1][9]
Respiratory Protection
All work involving the solid form of 2-Hydroxy-4-methoxy-6-propylbenzoic acid must be performed inside a certified chemical fume hood to prevent inhalation of dust.[5][6]
Standard Operations: No respiratory protection is needed if all work is conducted within a properly functioning fume hood.
Emergency or Spill Scenarios: In the event of a large spill or if engineering controls fail, a NIOSH-approved air-purifying respirator with organic vapor/acid gas cartridges and a P100 particulate filter would be necessary.[13][14]
Operational Plan: Step-by-Step Safety Procedures
Donning (Putting On) PPE
Follow this sequence to ensure a proper seal and minimize contamination risk.
Attire Check: Confirm you are wearing long pants and closed-toe shoes.
Lab Coat: Put on your laboratory coat and fasten all buttons.
Inner Gloves: Don the first pair of nitrile gloves.
Outer Gloves: Don the second, more robust pair of chemical-resistant gloves. Ensure the cuffs of the outer gloves go over the cuffs of the lab coat sleeves.
Eye/Face Protection: Put on chemical splash goggles, followed by a face shield if the procedure warrants it.
Doffing (Taking Off) PPE
This sequence is critical to prevent transferring contaminants from the PPE to your skin.
Outer Gloves: Remove the outer, most contaminated gloves first. Peel them off from cuff to fingertip, turning them inside out as you remove them. Dispose of them immediately in the designated hazardous waste container.
Face Shield/Goggles: Remove the face shield (if used), followed by the goggles, handling them by the strap or sides. Place them in a designated area for decontamination.
Lab Coat: Unbutton the lab coat and remove it by rolling it down your arms, turning the sleeves inside out. Fold it so the contaminated exterior is contained inward and place it in the appropriate bin for lab laundry.
Inner Gloves: Remove the final pair of gloves using the same inside-out technique.
Hand Washing: Immediately and thoroughly wash your hands with soap and water.[12]
Emergency and Disposal Plans
Emergency Procedures
Be prepared before an incident occurs. Ensure an ANSI-approved safety shower and eyewash station are accessible within 10 seconds of your work area.[1][4]
Skin Contact: Immediately remove all contaminated clothing. For phenolic compounds, rapid decontamination is critical. If available, wipe the affected area with polyethylene glycol (PEG 300 or 400), then flush with copious amounts of water in a safety shower for at least 15 minutes.[4][10] Seek immediate medical attention.
Eye Contact: Immediately flush eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open.[4] Seek immediate medical attention.
Inhalation: Move the affected person to fresh air. Seek immediate medical attention.
Spill: Evacuate the immediate area. Do not attempt to clean a large spill without appropriate respiratory protection and spill-control training. For small spills inside a fume hood, use a neutralizing agent appropriate for acids (such as sodium bicarbonate) and an absorbent material.
Disposal Plan
All materials contaminated with 2-Hydroxy-4-methoxy-6-propylbenzoic acid are considered hazardous chemical waste and must be disposed of accordingly.[15][16]
Waste Segregation: Collect all contaminated solid waste (gloves, weigh paper, pipette tips) in a dedicated, clearly labeled hazardous waste container. Do not mix with other waste streams.[16][17]
Container: Use a chemically resistant, sealable container (e.g., high-density polyethylene) for waste. Keep the container closed at all times except when adding waste.[15][18]
Labeling: The waste container must be labeled with a "Hazardous Waste" tag that includes the full chemical name, concentration, and date.[16]
Disposal: Follow your institution's specific procedures for hazardous waste pickup and disposal. Never dispose of this chemical or its contaminated materials in the regular trash or down the drain.[16][19]
Visual Workflow: PPE Selection and Decontamination
The following diagram outlines the decision-making process for ensuring safety when working with 2-Hydroxy-4-methoxy-6-propylbenzoic acid.
Caption: PPE Selection and Decontamination Workflow.
References
NIOSH Pocket Guide to Chemical Hazards. (n.d.). National Institute for Occupational Safety and Health. Retrieved from [Link]
NIOSH Pocket Guide to Chemical Hazards - Overview. (n.d.). Centers for Disease Control and Prevention. Retrieved from [Link]
Understanding the NIOSH Pocket Guide to Chemical Hazards. (n.d.). CPWR - The Center for Construction Research and Training. Retrieved from [Link]
A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. (2025, July 17). PMC. Retrieved from [Link]
NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. (n.d.). Centers for Disease Control and Prevention. Retrieved from [Link]
OSHA's PPE Laboratory Standards. (2022, November 30). Clarion Safety Systems. Retrieved from [Link]
OSHA Lab Safety Equipment: Requirements & Compliance Guide. (2025, November 14). Certified Safety. Retrieved from [Link]
NIOSH Pocket Guide to Chemical Hazards. (n.d.). International Association of Fire Chiefs. Retrieved from [Link]
Phenol Standard Operating Procedure. (2022, June). Yale Environmental Health & Safety. Retrieved from [Link]
Personal Protective Equipment Requirements for Laboratories. (n.d.). University of Washington Environmental Health & Safety. Retrieved from [Link]
Working Safely with Phenol Guideline. (n.d.). The University of Queensland. Retrieved from [Link]
Understanding Phenolic Edge Protection Resin: Features, Benefits, and Safety Precautions. (n.d.). Metkon. Retrieved from [Link]
Appendix P - Phenol First Aid Guide and PPE. (n.d.). University of California, Santa Barbara, Environment, Health and Safety. Retrieved from [Link]
Laboratories - Standards. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]
2-Hydroxy-4-(2-hydroxy-4-methoxy-6-propylbenzoyloxy)-6-propylbenzoic acid. (n.d.). NextSDS. Retrieved from [Link]
Chemical Waste Disposal Guidelines. (n.d.). Emory University, Department of Chemistry. Retrieved from [Link]
Standard Operating Procedures for Use of Caustics and Acids Other than Hydrofluoric. (1998, December 4). MIT Plasma Science and Fusion Center. Retrieved from [Link]
Hazardous Waste Disposal Guide. (2023, February 27). Northwestern University, Research Safety. Retrieved from [Link]
Safety Data Sheet for 3-Hydroxy-4-methoxybenzoic acid. (2025, September 14). Thermo Fisher Scientific. Retrieved from [Link]
Personal Protective Equipment (PPE). (2026, March 23). CHEMM. Retrieved from [Link]
Safety Guidelines for Handling Chemicals. (n.d.). HPE Support. Retrieved from [Link]
Chemical Resistance Guide. (n.d.). Duke University, Safety Office. Retrieved from [Link]
How to Dispose of Chemical Waste. (n.d.). Case Western Reserve University, Environmental Health and Safety. Retrieved from [Link]
Kimberly-Clark* Nitrile Gloves Chemical Resistance Guide. (n.d.). Kimberly-Clark. Retrieved from [Link] (Note: A direct PDF link may vary, this is the main resource page).
Hazardous Waste Disposal Procedures. (n.d.). University of Illinois Chicago, Environmental Health and Safety. Retrieved from [Link]
Hazardous Waste & Disposal Considerations. (n.d.). American Chemical Society. Retrieved from [Link]
LLG-Gloves Nitrile Chemical resistance. (n.d.). Lab Logistics Group GmbH. Retrieved from [Link]
OSHA Glove Selection Chart. (n.d.). University of California, Berkeley, Environmental Health and Safety. Retrieved from [Link]
Chemical resistant gloves. (n.d.). Kerbl. Retrieved from [Link]